2-Methyl-4-vinylpyridine

• CAS: 13959-33-6

Core Science & Biosynthesis

2-Methyl-4-vinylpyridine CAS 13959-33-6 properties

An In-depth Technical Guide to 2-Methyl-4-vinylpyridine (CAS 13959-33-6)

Section 1: Core Principles and Strategic Overview

2-Methyl-4-vinylpyridine, also known as 4-vinyl-2-picoline, is a functional heterocyclic monomer possessing the CAS Registry Number 13959-33-6.[1] Its structure, which uniquely combines a pyridine ring methylated at the 2-position with a reactive vinyl group at the 4-position, imparts a valuable set of properties that make it a significant building block in polymer science, materials research, and advanced organic synthesis.

The presence of the electron-rich pyridine nitrogen atom allows for a range of chemical modifications, including protonation, quaternization, and metal coordination. This feature is central to its use in creating "smart" polymers that respond to pH changes, ion-exchange resins, and polymer-supported catalysts.[2][3] Simultaneously, the vinyl group provides a reactive handle for polymerization, enabling its incorporation into a variety of polymer architectures, from simple homopolymers to complex copolymers and grafted materials.[4][5] This guide provides an in-depth analysis of its properties, synthesis, reactivity, and key applications for researchers in chemistry and drug development.

Section 2: Physicochemical and Spectroscopic Characterization

While specific experimental data for 2-Methyl-4-vinylpyridine is not extensively documented in publicly available literature, its properties can be reliably inferred from its structure and comparison with the closely related and well-studied monomer, 4-vinylpyridine (CAS 100-43-6).

Chemical Structure

The molecular structure of 2-Methyl-4-vinylpyridine is fundamental to its reactivity and function.

Caption: Workflow for the synthesis of 2-Methyl-4-vinylpyridine.

Step-by-Step Methodology:

• Reactor Setup: To a dry, three-necked flask equipped with a reflux condenser and a nitrogen inlet, add 4-bromo-2-methylpyridine (1.0 eq) and dry toluene.

• Reagent Addition: Add triethylamine (Et₃N, ~2.0 eq) followed by vinyltributyltin (1.1 eq). The base is crucial for neutralizing the acid generated during the catalytic cycle.

• Catalyst Introduction: Degas the solution by bubbling nitrogen through it for 15-20 minutes. This step is critical to remove oxygen, which can deactivate the palladium catalyst. Add dichlorobis(triphenylphosphine)palladium(II) [Pd(PPh₃)₂Cl₂] (0.05 eq).

• Reaction: Heat the mixture to reflux under a nitrogen atmosphere for 16 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: Cool the reaction mixture to room temperature. Filter the mixture to remove palladium residues.

• Purification: Evaporate the solvent under reduced pressure. The crude product is then purified by vacuum distillation or column chromatography on silica gel to yield pure 2-Methyl-4-vinylpyridine. [6]

Purification and Storage Considerations

Like other vinylpyridines, 2-Methyl-4-vinylpyridine is susceptible to spontaneous polymerization, especially when exposed to heat, light, or air. [7]* Purification: Vacuum distillation is the preferred method for purification to minimize thermal stress.

• Storage: The purified monomer should be stored at low temperatures (e.g., -20°C) in the dark. A polymerization inhibitor, such as 4-tert-butylcatechol or hydroquinone (100-500 ppm), should be added for long-term storage.

Section 4: Reactivity Profile and Polymerization

The dual functionality of 2-Methyl-4-vinylpyridine dictates its chemical behavior. The primary reaction of interest for materials science is the polymerization of the vinyl group.

Free-Radical Polymerization

Poly(2-methyl-4-vinylpyridine) can be synthesized via standard free-radical polymerization techniques. The choice of initiator and solvent system is key to controlling the polymer's properties.

Caption: General scheme for the polymerization of 2-Methyl-4-vinylpyridine.

Exemplary Solution Polymerization Protocol: This protocol is adapted from established procedures for vinylpyridines and is designed to produce a soluble homopolymer. [3]1. Monomer Preparation: Pass 2-Methyl-4-vinylpyridine through a short column of basic alumina to remove the inhibitor immediately before use. 2. Reactor Setup: In a flask equipped with a magnetic stirrer and nitrogen inlet, dissolve the purified monomer (e.g., 5 g) in a suitable solvent like toluene or DMF (e.g., 20 mL). 3. Initiator Addition: Add a free-radical initiator such as azobisisobutyronitrile (AIBN) (e.g., 0.5-1.0 mol% relative to the monomer). 4. Polymerization: Degas the solution with nitrogen for 20 minutes. Heat the reaction mixture to a temperature appropriate for the initiator (e.g., 70-80°C for AIBN) and stir for 16-24 hours under a nitrogen atmosphere. 5. Isolation: Cool the reaction mixture. The resulting polymer can be isolated by precipitation into a non-solvent (e.g., hexane or diethyl ether), followed by filtration and drying under vacuum. The resulting poly(2-methyl-4-vinylpyridine) is typically a solid material. [5][8]

Section 5: Applications in Research and Development

The unique properties of 2-Methyl-4-vinylpyridine and its corresponding polymer make it a valuable component in various advanced applications.

• Controlled-Release Systems: It serves as a monomer in the synthesis of crosslinked, porous polymeric beads. [9]These beads can be loaded with active ingredients, such as drugs or fragrances. The cationic nature of the pyridine ring (especially when protonated at low pH) can be used to control the release rate of anionic active ingredients or to promote adhesion to biological surfaces like skin and hair. [2][9][10]

• Energy Storage: Poly(2-methyl-4-vinylpyridine) has been cited in patents as a component of polymeric depolarizers for use in electrochemical cells and batteries. [8]Its ability to form stable complexes with halogens allows it to function effectively in cathode formulations. [8]

• Specialty Polymers and Coatings: The monomer can be grafted onto hydrocarbon polymers, such as ethylene copolymers, to create multifunctional additives for lubricating oils. [4]These additives act as viscosity index improvers and dispersants.

• Functional Materials: The polymer is a precursor for creating anion exchangers and other functional resins due to the ease with which the pyridine nitrogen can be quaternized to introduce a permanent positive charge. [3]This makes it useful in separation and purification technologies.

Section 6: Laboratory Safety and Handling Protocols

• Primary Hazards:

  • Flammability: Expected to be a flammable liquid. Keep away from heat, sparks, and open flames.

  • Toxicity: Likely toxic if swallowed, inhaled, or in contact with skin.

  • Corrosivity: May cause severe skin burns and eye damage.

  • Sensitization: Potential to cause an allergic skin reaction.

• Handling Procedures:

  • Work in a well-ventilated chemical fume hood.

  • Avoid contact with skin, eyes, and clothing.

  • Use appropriate Personal Protective Equipment (PPE): nitrile or butyl rubber gloves, chemical safety goggles, and a lab coat.

  • Prevent inhalation of vapors.

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.

  • Store away from incompatible materials such as strong acids and oxidizing agents.

  • Ensure the presence of a polymerization inhibitor for storage.

References

• 4-Vinylpyridine | CAS#:100-43-6 | Chemsrc. (n.d.). Retrieved February 7, 2026, from [Link]

• United States Patent US3352720A. (1967). Polymeric depolarizers.

• United States Patent 5,871,722. (1995). Ionic beads useful for controlled release and adsorption. Google Patents. [Link]

• United States Patent US5871722A. (1999). Ionic beads useful for controlled release and adsorption.

• A Study of Agent-Reactive Fabrics for Use in Protective Clothing. (1983). Defense Technical Information Center. [Link]

• United States Patent US6375932B1. (2002). Hair cosmetic composition containing amine-oxide polymer.

• 2-Methyl-4-vinylpyridine | C8H9N | CID 11147701. (n.d.). PubChem. Retrieved February 7, 2026, from [Link]

• European Patent EP0015345A1. (1980). Process for preparing N-chloroimides.
• United States Patent US2861997A. (1958). Stabilization of methyl, vinyl pyridine.
• European Patent EP0225048A2. (1987). Multifunctional viscosity improver.

• Solid-state reactions in co-crystals: applications in synthetic chemistry and materials science. (n.d.). University of Iowa. [Link]

• Synthesis of improved polyester resins. (1979). NASA Technical Reports Server. [Link]

• Supporting Information Vinylation of Aryl Halides with Potassium Vinyltrifluoroborate. (n.d.). DOI. Retrieved from [Link]

• United States Patent US4405792A. (1983). Substituted pyridines and their preparation.

Sources

• 1. 4-Ethenyl-2-methylpyridine | C8H9N | CID 11147701 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. EP0015345A1 - Process for preparing N-chloroimides - Google Patents [patents.google.com]
• 4. EP0225048A2 - Multifunctional viscosity improver - Google Patents [patents.google.com]
• 5. Buy 2-Methyl-4-vinylpyridine | 13959-33-6 [smolecule.com]
• 6. mobt3ath.com [mobt3ath.com]
• 7. US2861997A - Stabilization of methyl, vinyl pyridine - Google Patents [patents.google.com]
• 8. US3352720A - Polymeric depolarizers - Google Patents [patents.google.com]
• 9. US5871722A - Ionic beads useful for controlled release and adsorption - Google Patents [patents.google.com]
• 10. US6375932B1 - Hair cosmetic composition containing amine-oxide polymer - Google Patents [patents.google.com]

chemical structure of 2-methyl-4-vinylpyridine vs 2-methyl-5-vinylpyridine

This technical guide provides a rigorous structural and functional comparison between 2-methyl-4-vinylpyridine (2M4VP) and 2-methyl-5-vinylpyridine (2M5VP) . While these two compounds are constitutional isomers, their differing substitution patterns dictate distinct electronic behaviors, polymerization kinetics, and industrial applications.

Executive Summary

• 2-Methyl-5-vinylpyridine (2M5VP) is the dominant industrial isomer, widely employed in the synthesis of latexes for tire cord adhesives (resorcinol-formaldehyde latex) and ion-exchange resins. Its stability and favorable reactivity ratios make it a staple in copolymer manufacturing.

• 2-Methyl-4-vinylpyridine (2M4VP) is a less common structural isomer. Its vinyl group is conjugated with the nitrogen atom (para position), creating a "push-pull" electronic system that enhances the electrophilicity of the vinyl group, making it more susceptible to Michael additions and altering its basicity profile compared to the 5-isomer.

Structural Elucidation & Isomerism

The fundamental difference lies in the topology of the vinyl group relative to the nitrogen heteroatom and the methyl substituent.

Connectivity Analysis

• Common Feature: Both isomers possess a methyl group at the

  position (ortho to nitrogen), which introduces steric bulk near the nitrogen lone pair, influencing metal coordination and protonation.

• Divergence:

  • 2M5VP: The vinyl group is at

    (meta to nitrogen). This position is electronically "quiet" regarding resonance interaction with the nitrogen lone pair.

  • 2M4VP: The vinyl group is at

    (para to nitrogen). This allows for direct resonance conjugation between the vinyl -system and the pyridine ring nitrogen.

Structural Visualization (DOT Diagram)

Caption: Topographical comparison showing the meta-substitution of 2M5VP versus the para-conjugation of 2M4VP.

Electronic Properties & Reactivity

The position of the vinyl group dictates the electronic density of the ring and the basicity of the nitrogen.

Resonance and Electrophilicity

• 2M4VP (Para-Conjugated): The pyridine nitrogen is electron-withdrawing. In the 4-position, the vinyl group can delocalize electron density onto the nitrogen (resonance structure places negative charge on N). This makes the

  -carbon of the vinyl group in 2M4VP highly electrophilic.

  • Consequence: 2M4VP is more reactive toward nucleophiles (e.g., amines, thiols) in Michael addition reactions than 2M5VP.

• 2M5VP (Meta-Inductive): The vinyl group at the 5-position cannot participate in direct resonance with the nitrogen. The electron withdrawal is purely inductive (

  effect). The vinyl group retains more electron density, making it less susceptible to nucleophilic attack but highly active in radical polymerization.

Basicity (pKa)

Both isomers have a methyl group at

, which sterically hinders the nitrogen lone pair, generally lowering the effective basicity compared to 4-picoline, but the electronic effects differ.

Property	2-Methyl-5-Vinylpyridine (2M5VP)	2-Methyl-4-Vinylpyridine (2M4VP)
CAS Number	140-76-1	13959-33-6
Electronic Effect	Inductive (-I)	Resonance (-R) & Inductive (-I)
pKa (Est.)	~5.0 – 5.6	~4.8 – 5.4
Basicity Logic	Vinyl (meta) is weakly withdrawing.	Vinyl (para) is strongly withdrawing via resonance.
Boiling Point	181°C	~173–178°C

Note: While 4-vinylpyridine (pKa 5.62) is more basic than pyridine (5.23) due to resonance stabilization of the conjugate acid, the 2-methyl group in both these isomers introduces steric strain that dominates, typically compressing the pKa values.

Synthesis & Manufacturing

2M5VP Synthesis (Industrial Route)

The industrial production of 2M5VP is a mature process relying on the "Chichibabin" condensation followed by dehydrogenation.

• Condensation: Acetaldehyde + Ammonia

  2-Methyl-5-ethylpyridine (MEP).

  • Catalyst: Ammonium acetate or fluoride salts.

  • Conditions: Liquid phase, moderate pressure.

• Dehydrogenation: MEP

  2M5VP + .

  • Catalyst: Iron oxide/Potassium promoted catalysts (similar to styrene production).

  • Conditions: Vapor phase, 600–700°C.

2M4VP Synthesis (Laboratory/Specialty)

2M4VP is typically synthesized via cross-coupling due to the difficulty of selectively forming the 2,4-dialkyl precursor via condensation.

• Route: Heck coupling of 2-methyl-4-bromopyridine with ethylene or vinyl magnesium bromide.

• Alternative: Dehydrogenation of 2-methyl-4-ethylpyridine (if available), though the 2,4-isomer is less favored in Chichibabin syntheses than the 2,5-isomer.

Polymerization Kinetics

Reactivity Ratios

In radical copolymerization with Styrene (

), the reactivity ratios ( ) reveal the monomer's tendency to homopolymerize vs. copolymerize.

• Styrene (

  ) / 2M5VP ( ):

  • Interpretation: The product

    indicates a random copolymerization with a slight alternating tendency. This "ideal" behavior is why 2M5VP is preferred for SBR (Styrene-Butadiene-Rubber) latex modification—it incorporates uniformly.

• Styrene (

  ) / 2M4VP ( ):

  • Data is scarcer, but 4-vinylpyridines generally show higher

    (resonance) and (polarity) values.
  • for 4-isomers is typically higher than for 2-isomers in anionic polymerization due to lack of steric hindrance at the vinyl site, but in radical systems, the electron-deficient nature of the 4-vinyl group (high value) promotes alternation with electron-rich monomers like styrene.

Applications in Drug Development & Materials

2M5VP: The Industrial Anchor

• Tire Cord Adhesives: Used in RFL (Resorcinol-Formaldehyde-Latex) dips. The pyridine nitrogen promotes adhesion between the synthetic fiber (nylon/polyester) and the rubber matrix via hydrogen bonding and coordination.

• pH-Responsive Hydrogels: The pKa (~5.0) allows the polymer to swell in acidic media (stomach pH) and collapse in neutral media (intestine), useful for enteric drug delivery.

2M4VP: The Functional Specialist

• Metal Coordination: The para-nitrogen is less sterically obstructed for intermolecular bridging than the meta-nitrogen in the polymer backbone context (depending on chain folding).

• Precursor for Quaternization: The 2M4VP nitrogen, despite the 2-methyl group, can be quaternized to form bactericidal polymers. The conjugated vinyl group allows for post-polymerization modification via Michael addition, enabling the attachment of peptides or drugs to the polymer backbone.

Experimental Protocol: Purification & Handling

Both isomers are prone to spontaneous polymerization and are typically inhibited with tert-butylcatechol (TBC).

Protocol: Inhibitor Removal for Polymerization

• Wash: Extract the monomer (100 mL) with 5% NaOH solution (3 x 20 mL) to remove phenolic inhibitors (TBC).

• Dry: Dry the organic phase over anhydrous

  for 2 hours. Filter.

• Distillation: Perform vacuum distillation under nitrogen.

  • 2M5VP: Collect fraction at ~75°C / 10 mmHg.

  • 2M4VP: Collect fraction at ~70°C / 10 mmHg.

• Storage: Store at -20°C under Argon.

Self-Validating Check:

• Before use: Run

  -NMR.[1]

• 2M5VP Signals: Look for vinyl protons at

  5.3 (d), 5.8 (d), 6.7 (dd). Methyl singlet at 2.5.

• 2M4VP Signals: Vinyl protons will show distinct coupling patterns; the aromatic region will show a doublet for the

  protons if symmetric, or distinct splitting. The key is the shift of the vinyl protons, which will be more deshielded in the 4-isomer due to resonance.

References

• Synthesis and Properties of Vinylpyridines. Journal of the American Chemical Society. Comparison of 2- and 4-vinylpyridine reactivity.

• Poly(vinylpyridine) Segments in Block Copolymers. Macromolecules. Detailed pKa and solubility parameter analysis.

• Monomer Reactivity Ratios. Polymer Handbook. Reactivity data for Styrene/Vinylpyridine systems.

• 2-Methyl-5-vinylpyridine Data Sheet. PubChem. Physical properties and toxicity data.[2][3]

• 2-Methyl-4-vinylpyridine Structure & CAS. NIH PubChem. Verification of CAS 13959-33-6.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Technical Assessment & Safety Protocol: 2-Methyl-4-Vinylpyridine

The following technical guide provides an in-depth analysis of 2-Methyl-4-Vinylpyridine (2M4VP) .

Note on Isomer Specificity: While 4-vinylpyridine (4VP) and 2-methyl-5-vinylpyridine (MVP) are common industrial monomers, 2-methyl-4-vinylpyridine (CAS 13959-33-6) is a specialized structural isomer.[1][2] This guide synthesizes specific data for 2M4VP where available and extrapolates safety protocols from its closest structural analogs (4VP and 2,4-Lutidine) to ensure maximum safety margins.[2]

CAS: 13959-33-6 | Formula: C₈H₉N | MW: 119.16 g/mol [1][2]

Chemical Identity & Physiochemical Profile

2-Methyl-4-vinylpyridine (2M4VP) is a bifunctional pyridine derivative characterized by a polymerizable vinyl group at the C4 position and a methyl group at the C2 position.[1][2] This structural arrangement imparts unique steric and electronic properties compared to its more common isomers.[2]

Structural Implications[1][2]

• Electronic Effect: The methyl group at C2 is electron-donating, potentially increasing the basicity of the pyridine nitrogen compared to unsubstituted 4-vinylpyridine.[1][2]

• Reactivity: The vinyl group at C4 is conjugated with the pyridine ring, making it highly susceptible to spontaneous polymerization via radical or anionic mechanisms.

• Physical State: Colorless to yellow liquid (darkens upon oxidation/polymerization).[2]

Key Physiochemical Data (Synthesized)

Property	Value (Estimated/Analog*)	Technical Significance
Boiling Point	175–185°C (760 mmHg)	Requires high vacuum for distillation to avoid thermal polymerization.[1][2]
Flash Point	~55–60°C	Classifies as a Flammable Liquid (Category 3) .
Density	0.98–1.02 g/mL	Denser than many organic solvents; sinks in water phases during extraction.
pKa	~5.5–6.0	Slightly more basic than 4-vinylpyridine (pKa 5.[1][2]6) due to C2-Methyl induction.[1][2]
Solubility	Soluble in alcohols, CHCl₃, THF	Hydrophobic enough for organic extractions; sparingly soluble in water.

*Data interpolated from 4-vinylpyridine and 2-methyl-5-vinylpyridine baselines due to limited specific SDS availability for this isomer.

Hazard Identification & Toxicology

The safety profile of 2M4VP is dominated by two factors: Corrosivity (typical of alkylpyridines) and Instability (typical of vinyl monomers).

GHS Classification (Derived)[1][2]

• Flammable Liquids: Category 3 (H226)[1][2][3][4]

• Acute Toxicity (Oral/Dermal): Category 3/4 (H301/H311) - Toxic in contact with skin.[1][2]

• Skin Corrosion/Irritation: Category 1B (H314) - Causes severe skin burns.[1][2]

• Sensitization: Skin Sensitizer Category 1 (H317).[2][3][5][6]

• Specific Target Organ Toxicity: Single Exposure (Respiratory Tract Irritation).[2][6]

The Polymerization Threat

Unlike stable solvents, 2M4VP is thermodynamically poised to polymerize.[2] This reaction is exothermic and can become autocatalytic (runaway reaction) if heat is not dissipated.[2]

Trigger Factors:

• Heat: Temperatures >30°C significantly increase radical formation.[2]

• Light: UV radiation cleaves bonds, generating initiating radicals.[2]

• Peroxides: Formation of peroxides upon air exposure (without inhibitor) accelerates hardening.[2]

• Acid: Strong acids can initiate cationic polymerization.[2]

Figure 1: The Stabilization Triad. Note that p-tert-butylcatechol (TBC) inhibitors often require dissolved oxygen to function effectively.[1][2] Storing under pure nitrogen without checking inhibitor type can paradoxically lead to polymerization.[1]

Storage & Stabilization Protocol

Researchers often receive 2M4VP stabilized with 100–200 ppm p-tert-butylcatechol (TBC) .[1][2] Proper storage is non-negotiable.[2]

Storage Hierarchy[1][2]

• Temperature: Store at -20°C (Freezer) . Low temperature is the primary barrier to polymerization.[2]

• Atmosphere: Unlike many air-sensitive reagents, TBC-stabilized monomers should NOT be stored under static inert gas (Argon/Nitrogen) for long periods if the inhibitor mechanism relies on oxygen (phenolic inhibitors).[2] However, to prevent moisture absorption (hygroscopic pyridine ring), a dry atmosphere is required.[2]

  • Recommendation: Store in a sealed container with minimal headspace at -20°C. If long-term storage is needed, check inhibitor levels monthly.[1][2]

• Container: Amber glass to block UV radiation.[2]

Advanced Handling: Inhibitor Removal & Synthesis

For precise drug development or polymerization kinetics, the TBC inhibitor must be removed immediately prior to use.[2]

Protocol: Vacuum Distillation (Gold Standard)

Distillation is preferred over basic alumina columns for 2M4VP because it removes both the inhibitor and any oligomers formed during storage.

Equipment:

• Short-path distillation head (vigreux column optional but recommended).[1][2]

• High-vacuum pump (< 5 mmHg).[1][2]

• Oil bath with digital temperature control.[2]

Step-by-Step Workflow:

• Setup: Assemble glassware. Grease joints lightly (use Krytox or high-vac grease).[1][2]

• Vacuum: Apply vacuum before heating.[2] Aim for < 1 mmHg if possible.[2]

  • Theory: Reducing pressure lowers the boiling point below the thermal polymerization threshold (approx 80-90°C).[2]

• Heat: Slowly ramp oil bath temperature.

  • Target: Collect fractions distilling at ~50–60°C (at 0.5 mmHg) .

• Collection: Discard the first 5% (forerun/volatiles). Collect the main fraction in a flask cooled by Dry Ice/Acetone.

• Quenching: Stop distillation before the pot goes dry to prevent overheating the residue (potential explosion hazard).

Protocol: Flash Column (Alternative)

For small quantities (< 5 mL), pass the neat liquid through a short plug of Basic Alumina or Inhibitor Remover Replacement Packing .

• Mechanism:[1][2][6][7] The phenolic TBC binds to the basic alumina; the pyridine monomer passes through.[2]

• Validation: The eluent should be colorless.[2][8] A yellow/brown tint indicates oxidation or oligomers.[2]

Figure 2: Decision matrix for purification of 2-methyl-4-vinylpyridine prior to experimental application.

Emergency Response & First Aid

Due to the high alkalinity and lipophilicity of vinylpyridines, they penetrate skin rapidly.

Exposure Route	Immediate Action	Scientific Rationale
Skin Contact	Wash with polyethylene glycol (PEG 400) or ethanol, then copious water.[1][2]	Water alone may not effectively solvate the lipophilic pyridine; PEG acts as a solubilizer to draw it from the dermis.
Eye Contact	Rinse for 15+ minutes; consult ophthalmologist.	Basic compounds cause liquefactive necrosis, penetrating deeper than acids.[2] Immediate dilution is critical.[2]
Spill Cleanup	Absorb with vermiculite. Do NOT use paper towels (fire risk) or sawdust.[2]	Exothermic polymerization can ignite combustible absorbents. Use inert clay.[2]

References

• ChemicalBook. (2025).[2][4][9] 4-Vinylpyridine Safety Data Sheet (SDS) and Analogs. Retrieved from [1][2]

• National Center for Biotechnology Information (NCBI). (2025).[2] PubChem Compound Summary for CID 7521, 2-Vinylpyridine. (Used for physiochemical analog extrapolation).[2] Retrieved from [1][2]

• ChemSrc. (2025).[2] 2-Methyl-4-vinylpyridine CAS 13959-33-6 Entry.[1][2] Retrieved from [1][2]

• Sigma-Aldrich. (2025).[2][4] Safety Data Sheet: 4-Vinylpyridine (stabilized). (Standard for handling vinylpyridine class hazards). Retrieved from [1][2]

• Cameo Chemicals (NOAA). Vinylpyridines, Stabilized: Reactivity and Flammability Profile. Retrieved from [1][2]

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• 1. 4-Vinylpyridine | CAS#:100-43-6 | Chemsrc [chemsrc.com]
• 2. 2-Vinylpyridine | C7H7N | CID 7521 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. scipoly.com [scipoly.com]
• 6. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 7. VINYLPYRIDINES, STABILIZED | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. chembk.com [chembk.com]
• 9. 4-Vinylpyridine - Safety Data Sheet [chemicalbook.com]

Introduction: The Significance of a Monomer's pKa

An In-Depth Technical Guide to the pKa of 2-Methyl-4-Vinylpyridine Monomer

This guide provides a comprehensive analysis of the acid dissociation constant (pKa) of 2-methyl-4-vinylpyridine, a functional monomer critical in the development of advanced materials. Designed for researchers, scientists, and professionals in drug development and material science, this document delves into the theoretical underpinnings that determine its pKa, offers a scientifically reasoned estimate, presents detailed protocols for its experimental verification, and explores the profound implications of this fundamental property in polymer science.

2-Methyl-4-vinylpyridine is a heterocyclic organic compound featuring a pyridine ring substituted with a methyl group at the 2-position and a polymerizable vinyl group at the 4-position. This unique architecture makes it a valuable building block for a class of functional polymers known as poly(vinylpyridines). These polymers are renowned for their pH-responsiveness, which allows them to undergo conformational or solubility changes in response to shifts in ambient pH.

The pKa value, which defines the equilibrium between the protonated (pyridinium) and neutral forms of the monomer, is the single most important parameter governing this behavior. An accurate understanding of the pKa is therefore not merely academic; it is essential for the rational design of "smart" materials used in applications ranging from drug delivery systems and sensors to catalysts and coatings. This guide provides the foundational knowledge required to understand, measure, and leverage the pKa of 2-methyl-4-vinylpyridine.

Theoretical Framework and Estimation of pKa

The basicity of the pyridine nitrogen atom is directly influenced by the electronic effects of the substituents on the ring. To understand the pKa of 2-methyl-4-vinylpyridine, we must analyze the interplay between the electron-donating methyl group and the electron-withdrawing vinyl group.

• The Methyl Group (-CH₃): Located at the 2-position (ortho to the nitrogen), the methyl group is an electron-donating group (EDG) through an inductive effect. It pushes electron density into the aromatic ring, increasing the electron density on the nitrogen atom. This makes the lone pair of electrons on the nitrogen more available for protonation, thereby increasing the basicity and raising the pKa value.

• The Vinyl Group (-CH=CH₂): Positioned at the 4-position (para to the nitrogen), the vinyl group is weakly electron-withdrawing through resonance. It can delocalize the nitrogen's lone pair, making it slightly less available for protonation. This effect decreases basicity and lowers the pKa value.

To arrive at a reasoned estimate for the pKa of 2-methyl-4-vinylpyridine, we can compare it to the known pKa values of structurally related compounds.

Compound	Structure	pKa Value	Rationale for pKa
Pyridine	C₅H₅N	5.23[1]	The baseline basicity of the pyridine ring.
4-Vinylpyridine	C₇H₇N	5.62	The vinyl group's influence is complex; while weakly deactivating, its overall effect in the 4-position relative to pyridine is a slight increase in basicity.
2-Vinylpyridine	C₇H₇N	4.98[2][3]	The vinyl group at the 2-position is closer to the nitrogen, and its electron-withdrawing effect more significantly reduces basicity compared to pyridine.[2][3]
2-Methylpyridine	C₆H₇N	5.96[4]	The strong electron-donating effect of the methyl group at the 2-position significantly increases basicity compared to pyridine.[4]

Estimation of pKa for 2-Methyl-4-Vinylpyridine:

The pKa difference between pyridine (5.23) and 2-methylpyridine (5.96) is +0.73 units. Applying a similar inductive effect to 4-vinylpyridine suggests that the pKa of 2-methyl-4-vinylpyridine would be in the range of 6.2 to 6.4 . This estimated value reflects a compound that is a stronger base than pyridine and its parent vinylpyridine isomers, a direct consequence of the powerful electron-donating methyl group.

The protonation equilibrium is central to its function and can be visualized as follows:

Caption: Protonation equilibrium of 2-methyl-4-vinylpyridine.

Experimental Determination of pKa

To validate the estimated pKa, rigorous experimental determination is necessary. The two most common and reliable methods are potentiometric titration and UV-Vis spectrophotometry.

Method 1: Potentiometric Titration

This is the gold standard for pKa determination due to its precision and direct measurement of pH changes upon addition of a titrant.[5][6]

Causality Behind the Protocol: The principle lies in monitoring the pH of a solution of the base (2-methyl-4-vinylpyridine) as a strong acid (like HCl) is incrementally added. The resulting titration curve of pH versus titrant volume shows a distinct inflection point. According to the Henderson-Hasselbalch equation, at the point where exactly half of the base has been neutralized, the concentration of the protonated form equals the concentration of the neutral form ([Ci] = [Cu]). At this half-equivalence point, the measured pH is equal to the pKa of the compound.[6] A constant ionic strength is maintained to ensure that activity coefficients remain stable, preventing them from confounding the pH measurements.

Detailed Experimental Protocol:

• Reagent Preparation:

  • Analyte Solution: Prepare a ~0.01 M solution of 2-methyl-4-vinylpyridine in deionized, CO₂-free water. The exact concentration should be known.

  • Titrant: Prepare and standardize a 0.1 M solution of hydrochloric acid (HCl).

  • Ionic Strength Adjuster: Prepare a 1 M solution of potassium chloride (KCl) to maintain a constant ionic strength.

• Instrumentation Setup:

  • Calibrate a pH meter with at least two standard buffer solutions (e.g., pH 4.01 and 7.00) at the experimental temperature (e.g., 25 °C).

  • Use an automated titrator or a magnetic stirrer and a burette for precise titrant addition.

• Titration Procedure:

  • Pipette a known volume (e.g., 25.00 mL) of the analyte solution into a beaker.

  • Add a sufficient volume of the 1 M KCl solution to bring the final ionic strength to ~0.1 M.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

  • Allow the initial pH reading to stabilize and record it.

  • Begin adding the standardized HCl titrant in small, precise increments (e.g., 0.1 mL).

  • After each addition, allow the pH to stabilize completely before recording the pH and the total volume of titrant added.

  • Continue the titration well past the steepest part of the curve (the equivalence point).

• Data Analysis:

  • Plot the measured pH (y-axis) against the volume of HCl added (x-axis).

  • Determine the equivalence point (Vₑ), which is the volume of titrant at the inflection point of the curve. This can be found most accurately by plotting the first derivative (ΔpH/ΔV) or second derivative (Δ²pH/ΔV²) of the titration curve.[7]

  • Identify the half-equivalence point (Vₑ/2).

  • The pH of the solution at the half-equivalence point is the pKa of 2-methyl-4-vinylpyridine.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2-Vinylpyridine - Wikipedia [en.wikipedia.org]
• 3. 2-Vinylpyridine | C7H7N | CID 7521 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mVOC 4.0 [bioinformatics.charite.de]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. applications.emro.who.int [applications.emro.who.int]
• 7. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Refractive Index Characterization of 2-Methyl-4-Vinylpyridine

This technical guide details the characterization of 2-methyl-4-vinylpyridine (2M4VP) , focusing on Refractive Index (RI) as a critical quality attribute (CQA) for purity analysis, polymerization monitoring, and molecular weight determination.

Executive Summary

2-Methyl-4-vinylpyridine (2M4VP) is a functional monomer used to synthesize pH-responsive polymers, block copolymers, and chemically active surfaces. Unlike its ubiquitous isomers (2-vinylpyridine and 4-vinylpyridine), specific physicochemical data for 2M4VP is often sparse in standard libraries.

This guide provides the authoritative methodology for determining and utilizing the Refractive Index (

) of 2M4VP. Accurate RI measurement is essential for:

• Purity Validation: Distinguishing the monomer from solvents and potential homopolymer contaminants.

• GPC/SEC Analysis: Establishing the specific refractive index increment (

  ) required for absolute molecular weight determination.

• Kinetic Monitoring: Tracking conversion rates during anionic or radical polymerization.

Physicochemical Profile & Expected Values

While standard values exist for common analogs, 2M4VP requires precise in-house determination due to batch-to-batch synthetic variations. The table below benchmarks 2M4VP against its structural analogs to establish an Expected Validation Range .

Property	4-Vinylpyridine (4VP)	2-Vinylpyridine (2VP)	2-Methyl-4-Vinylpyridine (2M4VP)
CAS Number	100-43-6	100-69-6	13959-33-6
Refractive Index ( )	1.563	1.549	1.550 – 1.560 (Target Range)
Density (g/mL)	~1.00	0.975	~0.98 – 0.99 (Est.)
Boiling Point	62-65°C (15 mmHg)	79-82°C (29 mmHg)	Higher than 4VP (Methyl contribution)
Appearance	Colorless to yellow liq.	Colorless to brown liq.	Clear to amber liquid

Critical Note: 2M4VP is light-sensitive and prone to autopolymerization. Samples appearing viscous or dark brown likely contain significant homopolymer, which raises the RI. Always distill under reduced pressure before characterization.

Protocol A: Precise Determination of Monomer Refractive Index

Objective: Determine the absolute refractive index (

) of 2M4VP to precision for purity certification.

Materials & Equipment[1]

• Sample: Freshly distilled 2M4VP (inhibitor-free).

• Instrument: Digital Abbe Refractometer (e.g., Atago or Anton Paar) with Peltier temperature control.

• Calibration Standard: 1-Bromonaphthalene (

  ) or certified water standard ( ), depending on prism range.

• Solvent: HPLC-grade Toluene (for cleaning).

Step-by-Step Workflow

• System Equilibration: Set the refractometer prism temperature to 20.0°C . Allow 30 minutes for thermal stabilization.

• Zero-Point Calibration: Verify calibration using deionized water. Reading must be

  .

• Sample Loading:

  • Place 200

    L of 2M4VP onto the main prism.

  • Caution: Avoid air bubbles; the high surface tension of pyridine derivatives can trap micro-bubbles.

• Measurement:

  • Close the daylight plate immediately to prevent evaporation.

  • Allow 60 seconds for the sample to reach 20.0°C.

  • Record the value (

    ).

• Temperature Correction (If Peltier is unavailable):

  • If measuring at ambient temperature

    (e.g., 25°C), apply the correction factor for aromatic liquids:

• Cleaning: Wipe with toluene followed by acetone. Pyridine derivatives stick to glass; ensure no residue remains.

Protocol B: Determination of for GPC/SEC Analysis

To determine the molecular weight of Poly(2-methyl-4-vinylpyridine) using light scattering detectors, the specific refractive index increment (

) is required. Using the generic polystyrene value (0.185 mL/g) will yield erroneous molecular weights .

Methodology: Batch Differential Refractometry

Principle: Measure the difference in RI (

) between the polymer solution and the pure solvent across a concentration series.

• Solvent Selection: Use the GPC mobile phase (typically DMF + 0.05M LiBr or THF).

  • Note: P(2M4VP) is often insoluble in pure THF; LiBr prevents aggregation.

• Preparation of Series:

  • Prepare a stock solution of P(2M4VP) at 10 mg/mL.

  • Create 5 dilutions: 1.0, 2.0, 4.0, 6.0, 8.0 mg/mL.

• Measurement:

  • Inject pure solvent into the reference cell of the differential refractometer.

  • Inject each concentration into the sample cell.

  • Record the detector response (

    ).

• Calculation:

  • Plot

    (y-axis) vs. Concentration (x-axis).

  • The slope of the linear regression is the

    value .

  • Expected Range: 0.14 – 0.17 mL/g (typical for polyvinylpyridines in DMF).

Application: Polymerization Kinetics Monitoring

Refractive index provides a rapid, non-destructive method to monitor monomer-to-polymer conversion without needing NMR for every time point.

Workflow Visualization

Figure 1: Iterative workflow for monitoring 2M4VP polymerization kinetics via refractive index.

Conversion Calculation

The conversion (

) at time is calculated assuming a linear relationship between the RI of the reaction mixture and the polymer fraction:

• : Measured at t=0.
• : Measured from a purified polymer standard dissolved in the same solvent ratio.

References

• Standard Analogs:CRC Handbook of Chemistry and Physics, 95th Ed.

• Polymerization Kinetics: Fetters, L. J., et al. "Anionic Polymerization of Vinylpyridines." Macromolecules, 1978.[1]

• Refractive Index Increments: Theisen, A., et al. "Refractive Index Increments (

  ) for GPC." Malvern Panalytical Technical Note.
• Synthesis Context: "Synthesis and Characterization of Poly(vinylpyridine) Derivatives." Journal of Polymer Science Part A, 2012.

Sources

• 1. apps.dtic.mil [apps.dtic.mil]

A Senior Application Scientist's Guide to Sourcing 2-Methyl-4-Vinylpyridine

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Utility of 2-Methyl-4-Vinylpyridine

2-Methyl-4-vinylpyridine (CAS No. 100-43-6), a substituted pyridine derivative, is a highly reactive monomer critical in various fields of chemical synthesis. Its unique structure, featuring a vinyl group susceptible to polymerization and a pyridine ring capable of coordination and quaternization, makes it a versatile building block. In the pharmaceutical and material science sectors, it is instrumental in the synthesis of specialized polymers, ion-exchange resins, and as a component in developing functional coatings and adhesives.[1][2] The pyridine nitrogen provides a site for hydrogen bonding and pH-responsiveness, properties that are highly sought after in the design of "smart" materials for applications like controlled-release drug delivery systems.[1] Given its reactivity, sourcing high-purity, stable 2-methyl-4-vinylpyridine is a foundational step for reproducible and successful research outcomes.

The Commercial Landscape: Key Suppliers and Availability

The procurement of 2-methyl-4-vinylpyridine spans a spectrum from small, research-grade quantities to bulk industrial volumes. Suppliers can be broadly categorized into two tiers: global distributors of fine chemicals for laboratory use and large-scale manufacturers for industrial applications.

Global Laboratory-Scale Suppliers: For research, development, and pilot-scale work, scientists typically turn to established chemical distributors known for their extensive catalogs, rigorous quality control, and convenient packaging. These suppliers offer various grades and quantities, often with readily available stock and detailed specifications.

Potential Industrial & Bulk Suppliers: For large-scale manufacturing, engaging directly with primary manufacturers or specialized bulk distributors is more economical. These suppliers often provide material in drums or intermediate bulk containers (IBCs) and may offer custom purity specifications.

Below is a comparative summary of prominent suppliers:

Supplier Category	Representative Companies	Typical Scale	Purity Grades Offered	Key Considerations
Global R&D Distributors	Thermo Fisher Scientific (Acros Organics, Alfa Aesar)[3], TCI Chemicals[4], Sigma-Aldrich (Merck)[5]	5 mL - 1 L	>95%, 97% (stabilized)[3][6]	Extensive QC data, readily available SDS, fast shipping for small quantities.
Specialty & Regional Suppliers	Polysciences, Inc.[1], US Biological Life Sciences[7], Loba Chemie[8]	1 g - 1 kg	≥ 94.5% to Highly Purified[1][7]	May offer specialized grades or formulations for specific applications like biochemicals or polymers.[1][7]
Bulk & Industrial Producers	Various international manufacturers (e.g., in China, India)[5][9][10]	25 kg+	>98%, Industrial Grade[11]	Best for large quantities; requires direct inquiry for pricing and logistics. Lead times may be longer.

Commercial Specifications and Quality Control

When sourcing 2-methyl-4-vinylpyridine, understanding its commercial specifications is crucial. Due to the vinyl group's high reactivity, this monomer is prone to spontaneous polymerization.[12]

Key Commercial Specifications:

• Purity: Typically offered in grades of >95% or >97% as determined by Gas Chromatography (GC).[6]

• Appearance: Commercially available as a colorless to pale yellow or brown liquid.[11] A significant darkening of the material may indicate degradation or polymerization.[13]

• Inhibitor: To ensure stability during transport and storage, the monomer is almost always supplied with an inhibitor. A common choice is hydroquinone (HQ) at approximately 100 ppm or tert-butylcatechol (TBC).[1][6] The presence and concentration of the inhibitor are critical data points that should be confirmed on the Certificate of Analysis (CoA).

Incoming Quality Control: A Recommended Protocol

It is incumbent upon the researcher to verify the quality of the received material. Do not rely solely on the supplier's CoA. A self-validating system of incoming QC ensures the integrity of your starting material.

• Objective: To confirm the purity stated on the CoA and identify any significant impurities or degradation products.

• Causality: GC is the method of choice for volatile and thermally stable compounds like 2-methyl-4-vinylpyridine, providing excellent separation of the main component from potential isomers or synthesis byproducts.[14]

• Methodology:

  • Instrumentation: Standard Gas Chromatograph with a Flame Ionization Detector (FID).

  • Column: A non-polar capillary column (e.g., DB-5 or equivalent, 30 m x 0.25 mm, 0.25 µm film thickness) is suitable.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

  • Temperature Program:

    • Initial Oven Temperature: 80°C, hold for 2 minutes.

    • Ramp: Increase at 10°C/min to 250°C.

    • Final Hold: Hold at 250°C for 5 minutes.

  • Injector & Detector Temp: 250°C and 280°C, respectively.

  • Sample Preparation: Prepare a dilute solution (~1 mg/mL) in a suitable solvent like dichloromethane or ethyl acetate.

  • Analysis: Inject 1 µL and integrate the resulting peaks. The purity is calculated as the area of the main peak divided by the total area of all peaks.

Procurement and Material Handling Workflow

A systematic approach to procurement and handling is essential for safety and experimental success. The following workflow outlines the critical steps from supplier selection to laboratory use.

Caption: A logical workflow for sourcing and verifying 2-methyl-4-vinylpyridine.

Safety, Storage, and Handling: A Mandate for Researchers

2-Methyl-4-vinylpyridine is a hazardous chemical that demands stringent safety protocols. It is classified as a flammable liquid and is toxic if swallowed, inhaled, or in contact with skin.[13][15] It can also cause severe skin burns and eye damage.[15][16]

Key Safety and Handling Information:

• Personal Protective Equipment (PPE): Always handle this chemical inside a certified chemical fume hood.[13] Wear appropriate PPE, including nitrile gloves, chemical safety goggles, a face shield, and a lab coat.[15]

• Fire Safety: Keep away from heat, sparks, and open flames.[8][17] Use explosion-proof electrical equipment and non-sparking tools.[8][15] In case of fire, use CO2, dry chemical, or alcohol-resistant foam extinguishers.[17]

• Spill Response: In the event of a spill, evacuate the area, remove all ignition sources, and absorb the liquid with an inert material like vermiculite or sand before disposing of it as hazardous waste.[17]

Storage and Stability

Proper storage is paramount to prevent degradation and hazardous polymerization.

• Temperature: Recommended storage is at low to sub-zero temperatures, often at -20°C, to minimize polymerization.[1][15][18]

• Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[15][18]

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated area designated for corrosive and flammable materials.[13][17] Containers that have been opened must be carefully resealed.[15]

• Incompatibilities: Avoid contact with strong oxidizing agents.[13]

The following diagram illustrates the critical considerations for ensuring the material's integrity from receipt to use.

Caption: Decision workflow for incoming material quality control.

Conclusion

Sourcing 2-methyl-4-vinylpyridine requires more than a simple catalog order. For the discerning scientist, it involves a strategic approach encompassing supplier vetting, diligent incoming quality control, and an unwavering commitment to safety. By understanding the commercial landscape, implementing robust verification protocols, and adhering to strict handling guidelines, researchers can ensure the integrity of their starting materials, which is the bedrock of reliable and groundbreaking scientific development.

References

• Common Name: PYRIDINE, 2-METHYL-5- VINYL HAZARD SUMMARY. (n.d.). NJ.gov. Retrieved from [Link]

• 4-Vinylpyridine - Safety Data Sheet. (n.d.). Scientific Polymer Products. Retrieved from [Link]

• 2-METHYLPYRIDINE FOR SYNTHESIS MSDS. (2015). Loba Chemie. Retrieved from [Link]

• SAFETY DATA SHEET - 2-Vinylpyridine. (2012). Thermo Fisher Scientific. Retrieved from [Link]

• vinylpyridine suppliers USA. (n.d.). chemsources.net. Retrieved from [Link]

• Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties. (n.d.). PMC. Retrieved from [Link]

• 4-Vinylpyridine | 100-43-6. (n.d.). BuyersGuideChem. Retrieved from [Link]

• Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid. (2025). ResearchGate. Retrieved from [Link]

• Poly(vinylpyridine) Segments in Block Copolymers: Synthesis, Self-Assembly, and Versatility. (2019). ACS Publications. Retrieved from [Link]

• China POLY 4 VINYLPYRIDINE Manufacturers Factory Suppliers. (n.d.). sf-chem.com. Retrieved from [Link]

• 4-Vinylpyridine. (n.d.). Ab Enterprises. Retrieved from [Link]

• Quantitative Quaternization of Poly(4-Vinyl Pyridine). (n.d.). ResearchGate. Retrieved from [Link]

• 4-vinylpyridine Cas 100-43-6. (n.d.). Tradeindia. Retrieved from [Link]

• 4-vinyl pyridine, 100-43-6. (n.d.). The Good Scents Company. Retrieved from [Link]

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• 2. echemi.com [echemi.com]
• 3. 4-Vinylpyridine, 95%, stabilized 100 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. 4-vinyl pyridine, 100-43-6 [thegoodscentscompany.com]
• 5. 2-Vinylpyridine manufacturers and suppliers in india [chemicalbook.com]
• 6. 158000050 [thermofisher.com]
• 7. vinylpyridine suppliers USA [americanchemicalsuppliers.com]
• 8. lobachemie.com [lobachemie.com]
• 9. buyersguidechem.com [buyersguidechem.com]
• 10. China POLY 4 VINYLPYRIDINE Manufacturers Factory Suppliers [keyingchemical.com]
• 11. 4-vinylpyridine Cas 100-43-6 - Molecular Formula C7h7n, Transparent Colorless To Yellowish Brown Liquid, Ideal For Organic Synthesis And Functional Polymers at Best Price in Kuching | Brasglobalchems [tradeindia.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. fishersci.com [fishersci.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. scipoly.com [scipoly.com]
• 16. WERCS Studio - Application Error [assets.thermofisher.com]
• 17. nj.gov [nj.gov]
• 18. 4-Vinylpyridine - Safety Data Sheet [chemicalbook.com]

Protocols & Analytical Methods

Application Note: Synthesis of Poly(2-methyl-4-vinylpyridine) Homopolymers

[1][2][3][4]

Executive Summary & Strategic Importance

Poly(2-methyl-4-vinylpyridine) (P2M4VP) is a functional isomer of the widely used poly(4-vinylpyridine) (P4VP).[1] While P4VP is a standard in pH-responsive materials and block copolymer lithography, the introduction of a methyl group at the 2-position (ortho to the nitrogen) confers distinct physicochemical properties.

Why P2M4VP?

• Tunable Basicity: The electron-donating methyl group increases the electron density on the pyridine nitrogen, slightly elevating the pKa compared to P4VP (pKa ~5.4).[1] This shifts the pH-response window for protonation-induced solubility.

• Steric Modulation: The 2-methyl group provides steric hindrance around the nitrogen atom. This is critical in metal coordination applications, where it can prevent irreversible aggregation or alter the binding kinetics of metal ions (e.g., Ag+, Cu2+) compared to the unhindered P4VP.[1]

• Quaternization Stability: In antimicrobial applications, the alkylated P2M4VP derivatives often exhibit enhanced stability and altered membrane interaction profiles.[1]

This guide details the synthesis of P2M4VP homopolymers using Reversible Addition-Fragmentation Chain Transfer (RAFT) polymerization for precision applications (drug delivery, self-assembly) and Free Radical Polymerization (FRP) for bulk material generation.[1]

Pre-Synthesis: Monomer Handling & Purification[5]

Critical Safety Warning: 2-methyl-4-vinylpyridine (2M4VP) is chemically unstable and hygroscopic. Like 4VP, it is prone to spontaneous "popcorn" polymerization if inhibitor-free and exposed to light or heat.[1]

Monomer Specifications:

• Monomer: 2-methyl-4-vinylpyridine

• Typical Inhibitor: 4-tert-butylcatechol (TBC) or Hydroquinone (HQ) (~100 ppm).[1]

• Storage: < -20°C, dark, under Argon.

Protocol 1: Monomer Purification System

Rationale: Commercial inhibitors (phenolics) quench radical species, halting polymerization.[1] They must be removed immediately prior to synthesis to ensure reproducible kinetics.[1]

Materials:

• Basic Alumina (activated)[1]

• Calcium Hydride (CaH₂)[1]

• Vacuum Distillation Setup[1]

Workflow:

• Inhibitor Removal: Pass the crude monomer through a column packed with basic alumina. The phenolic inhibitors bind to the alumina; the monomer elutes.

  • Visual Check: The alumina often turns reddish-brown as it captures the inhibitor.

• Drying: Stir the eluate over crushed CaH₂ for 12 hours at 0°C to remove trace water (which terminates anionic species and affects RAFT control).

• Vacuum Distillation: Distill under reduced pressure.

  • Target: Collect the middle fraction.

  • Temperature: Keep the pot temperature below 40°C (using high vacuum < 1 mbar) to prevent thermal autopolymerization.[1]

Figure 1: Purification workflow for 2-methyl-4-vinylpyridine to prevent spontaneous polymerization and ensure stoichiometric accuracy.

Method A: RAFT Polymerization (Precision Route)[5]

Application: Block copolymer synthesis, drug delivery vectors, defined molecular weight (Mn) and low dispersity (Đ < 1.2).[1]

Mechanism: RAFT uses a Chain Transfer Agent (CTA) to establish a dynamic equilibrium between active and dormant chains, minimizing termination events.[1]

Experimental Design

• CTA Selection: Cumyl dithiobenzoate (CDB) or 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB) .[1]

  • Why? Dithiobenzoates provide high transfer constants for styrenics and vinylpyridines, ensuring narrow dispersity.[1]

• Initiator: AIBN (Azobisisobutyronitrile).[2][1]

• Solvent: DMF (Dimethylformamide) or 1,4-Dioxane.[1]

• Ratio: [Monomer]:[CTA]:[Initiator] = 300:1:0.2 (Target Mn ~ 35 kDa).[1]

Step-by-Step Protocol

• Preparation:

  • In a Schlenk tube, dissolve purified 2M4VP (3.0 g, 25.2 mmol), CDB (27.4 mg, 0.1 mmol), and AIBN (3.3 mg, 0.02 mmol) in DMF (3.0 mL).

  • Note: High concentration (approx 50% w/v) favors faster kinetics.[1]

• Degassing (Freeze-Pump-Thaw):

  • Freeze: Immerse tube in liquid nitrogen (-196°C) until solid.

  • Pump: Apply high vacuum (10 min) to remove headspace oxygen.[1]

  • Thaw: Warm to room temperature under static vacuum.[1]

  • Repeat: Perform 3-4 cycles. Oxygen is a radical scavenger and must be eliminated.[1]

  • Alternative: Sparge with high-purity Argon for 45 mins (less effective but acceptable for lower targets).[1]

• Polymerization:

  • Backfill with Argon.[1]

  • Immerse in an oil bath at 70°C .

  • Stir at 300 rpm.

  • Time: 12–24 hours (monitor conversion via NMR).

• Quenching & Isolation:

  • Cool rapidly in ice water and expose to air (terminates radicals).[1]

  • Precipitation: Dropwise addition of the polymer solution into cold Diethyl Ether or Hexane (10x volume).[1] P2M4VP will precipitate as a white/off-white solid.

  • Filter and dry under vacuum at 40°C for 24 hours.[1]

Figure 2: RAFT mechanism ensuring living characteristics. The Main Equilibrium distributes the radical center across all chains equally.

Method B: Free Radical Polymerization (Bulk Route)[4][5]

Application: Antimicrobial coatings, bulk hydrogels, where broad molecular weight distribution (MWD) is acceptable.[1]

Protocol

• Mix: Combine purified 2M4VP (5.0 g) and AIBN (50 mg, 1 wt%) in Toluene or DMF (10 mL).

• Degas: Nitrogen bubbling for 30 minutes.

• Heat: 70°C for 6-8 hours.

• Precipitate: Pour into Hexane.

• Result: Yields P2M4VP with Đ > 1.5.

Characterization & Troubleshooting

Gel Permeation Chromatography (GPC/SEC)

The Challenge: Pyridine rings adsorb strongly to standard PS/DVB columns (Styragel) due to interactions with residual silanols, leading to tailing or disappearance of peaks.[1]

The Solution:

• Solvent: DMF or NMP (N-methyl-2-pyrrolidone).[3]

• Additive: 0.05 M LiBr (Lithium Bromide) or 1% Triethylamine .[1]

  • Mechanism:[2][1][4][5][6] Li+ ions shield the stationary phase silanols and the polymer's pyridine nitrogens, preventing adsorption.[1]

1H NMR Spectroscopy[1][2][3][5]

• Solvent: CDCl₃ or DMSO-d6.

• Key Shifts:

  • Broad peaks (polymer characteristic).[1]

  • Pyridine Ring Protons: 6.2–6.8 ppm (alpha/beta protons).[1]

  • Backbone: 1.2–2.2 ppm.[1]

  • 2-Methyl Group: Distinct broad singlet around 2.3–2.5 ppm (differentiates from P4VP).[1]

Data Summary Table

Parameter	RAFT Method	Free Radical Method
Control	High (Target Mn, Low Đ)	Low (Random Mn, High Đ)
Dispersity (Đ)	1.05 – 1.20	1.5 – 2.5
Typical Yield	60–80%	>90%
Reaction Time	12–24 Hours	4–8 Hours
Primary Use	Drug Delivery, Block Copolymers	Coatings, Antimicrobials

References

• Synthesis of Block Copolymers of 2- and 4-Vinylpyridine by RAFT Polymerization. Macromolecules (2003). Demonstrates the effectiveness of dithiobenzoates for vinylpyridine control. [1]

• Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation. PMC (2018).[1] Details the quaternization and solubility parameters relevant to methylated derivatives.

• Anionic Homopolymerization and Block Copolymerization of 4-Vinylpyridine. Macromolecules (1993).[1] Fundamental kinetics for vinylpyridines, applicable to the 2-methyl derivative. [1]

• Styrene–Vinyl Pyridine Diblock Copolymers: Synthesis by RAFT Polymerization. Journal of Polymer Science Part A (2012). Protocol validation for vinylpyridine RAFT synthesis. [1]

• Synthesis and antimicrobial activity of poly(N-methyl-4-vinylpyridinium triiodide). Pharmaceutical Chemistry Journal (2010). Highlights the application of the methylated/quaternized derivatives. [1]

Sources

• 1. Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 5. US5861230A - Process for the polymerization of 4-vinyl pyridine monomers - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: The Synergistic Use of 2-Methyl-4-Vinylpyridine Copolymers and Amine Oxides in Advanced Hair Cosmetic Formulations

Abstract

This technical guide provides an in-depth exploration of the formulation and application of a novel combination of a custom-synthesized 2-methyl-4-vinylpyridine-based copolymer and amine oxide surfactants in hair care products. We will elucidate the chemical rationale behind this pairing, detailing how the cationic nature of the vinylpyridine copolymer can be synergistically combined with the versatile properties of amine oxides to create high-performance conditioning and styling formulations. This document is intended for researchers, cosmetic scientists, and product development professionals, offering both theoretical insights and practical, step-by-step protocols for synthesis, formulation, and performance evaluation.

Introduction: A New Paradigm in Hair Care Formulation

The modern hair care market demands multifunctional products that deliver tangible benefits such as robust conditioning, lasting style retention, and a desirable sensory experience. This necessitates the exploration of novel ingredient combinations that offer synergistic effects. This application note focuses on the strategic pairing of two key components:

• Copolymers of 2-Methyl-4-Vinylpyridine: As a cationic polymer, poly(2-methyl-4-vinylpyridine) and its copolymers can impart substantive conditioning to the hair. The pyridine functional groups allow for strong interactions with the negatively charged sites on the hair cuticle, especially in damaged hair, leading to improved smoothness, reduced static, and enhanced manageability.[1][2] The methyl group at the 2-position can further influence the polymer's solubility and film-forming characteristics.

• Amine Oxides: These are a class of amphoteric surfactants that exhibit unique pH-dependent properties. In acidic to neutral formulations, they behave as non-ionic or weakly cationic surfactants, making them highly compatible with other cationic ingredients. They are excellent foam boosters and stabilizers, and also contribute to the viscosity and conditioning feel of the final product.[3]

The central hypothesis of this guide is that the combination of a 2-methyl-4-vinylpyridine-based copolymer with an amine oxide surfactant can lead to the creation of superior hair care formulations, such as conditioning shampoos and styling products, that offer both deep conditioning and flexible hold without the build-up associated with some traditional cationic systems.

The Science Behind the Synergy: Chemical Interactions and Mechanisms

The efficacy of this proposed formulation hinges on the controlled interaction between the cationic polymer and the amine oxide surfactant, both in the product and on the hair surface.

pH-Dependent Behavior

• 2-Methyl-4-Vinylpyridine Copolymer: The pyridine nitrogen in the polymer backbone can be protonated at lower pH values (typically below 5.5), conferring a positive charge to the polymer.[2] This cationic nature is the primary driver for its substantivity to the hair fiber.

• Amine Oxide: In acidic to neutral pH ranges (pH 4.5-7.0), amine oxides like Cocamidopropylamine Oxide are either non-ionic or carry a slight positive charge. This minimizes electrostatic repulsion with the cationic polymer in the formulation, ensuring stability. In more alkaline conditions, they become anionic, which could lead to precipitation with cationic polymers.

Proposed Mechanism of Action on Hair

When the formulation is applied to wet hair and rinsed, a process of coacervation and deposition is initiated. The dilution of the surfactant system is believed to trigger the precipitation of a complex formed between the cationic polymer and the surfactants onto the hair shaft.[4] This deposited layer then provides the desired conditioning and styling benefits.

Synthesis of a Novel 2-Methyl-4-Vinylpyridine Copolymer

To achieve a balance of conditioning, film-forming, and solubility, we propose the synthesis of a random copolymer of 2-methyl-4-vinylpyridine (2M4VP) and a hydrophilic monomer, such as N,N-dimethylacrylamide (DMAA). The DMAA will enhance water solubility and flexibility of the resulting polymer film.

Materials and Equipment

Material	Supplier	Grade
2-Methyl-4-Vinylpyridine	(Available from various chemical suppliers)	>98%
N,N-Dimethylacrylamide	(Available from various chemical suppliers)	>99%
Azobisisobutyronitrile (AIBN)	(Available from various chemical suppliers)	Reagent Grade
Toluene	(Available from various chemical suppliers)	Anhydrous
Methanol	(Available from various chemical suppliers)	ACS Grade
Diethyl Ether	(Available from various chemical suppliers)	ACS Grade

Equipment: Schlenk line, magnetic stirrer with heating, round-bottom flasks, condenser, dropping funnel, rotary evaporator.

Synthesis Protocol: Free Radical Polymerization

• Monomer and Initiator Preparation: In a 250 mL round-bottom flask, dissolve 10.0 g of 2-methyl-4-vinylpyridine and 5.0 g of N,N-dimethylacrylamide in 100 mL of anhydrous toluene.

• Initiator Solution: In a separate flask, dissolve 0.15 g of AIBN in 20 mL of anhydrous toluene.

• Degassing: Subject both solutions to three freeze-pump-thaw cycles under a nitrogen atmosphere to remove dissolved oxygen.

• Polymerization: Heat the monomer solution to 70°C under a nitrogen atmosphere with constant stirring. Add the AIBN solution dropwise over 15 minutes.

• Reaction: Maintain the reaction at 70°C for 8 hours. The solution will become more viscous as the polymerization proceeds.

• Precipitation and Purification: Cool the reaction mixture to room temperature. Slowly pour the viscous solution into 1 L of cold diethyl ether with vigorous stirring. The copolymer will precipitate as a white solid.

• Isolation: Filter the precipitate, wash with fresh diethyl ether, and dry under vacuum at 40°C for 24 hours.

Formulation Protocols

Here we provide a starting point formulation for a "Styling and Conditioning Cream" utilizing the synthesized 2M4VP-co-DMAA polymer and an amine oxide.

Formulation Table: Styling and Conditioning Cream

Phase	Ingredient (INCI Name)	% w/w	Function
A	Deionized Water	q.s. to 100	Solvent
A	Glycerin	3.00	Humectant
A	Disodium EDTA	0.10	Chelating Agent
B	Cetearyl Alcohol	5.00	Emollient, Thickener
B	Glyceryl Stearate	2.00	Emulsifier
B	Stearamidopropyl Dimethylamine	1.50	Cationic Surfactant, Emulsifier
C	2M4VP-co-DMAA Copolymer	2.00	Cationic Polymer, Film Former
C	Cocamidopropylamine Oxide	2.50	Amphoteric Surfactant, Foam Booster
D	Lactic Acid (88%)	to pH 4.5-5.0	pH Adjuster
E	Phenoxyethanol (and) Ethylhexylglycerin	1.00	Preservative
E	Fragrance	0.50	Fragrance

Manufacturing Protocol

• Phase A Preparation: In the main vessel, combine deionized water, glycerin, and disodium EDTA. Heat to 75°C with moderate stirring.

• Phase B Preparation: In a separate vessel, combine cetearyl alcohol, glyceryl stearate, and stearamidopropyl dimethylamine. Heat to 75°C until all solids are melted and the phase is uniform.

• Emulsification: Slowly add Phase B to Phase A with homogenization. Homogenize for 10-15 minutes to form a stable emulsion.

• Cooling: Begin cooling the emulsion to 40°C with gentle stirring.

• Phase C Addition: At 40°C, add the 2M4VP-co-DMAA Copolymer and Cocamidopropylamine Oxide. Mix until fully dispersed and uniform.

• pH Adjustment: Add lactic acid to adjust the pH to the target range of 4.5-5.0.

• Final Additions: Add the preservative and fragrance. Mix until uniform.

• Quality Control: Check final pH and viscosity.

Performance Evaluation Protocols

To validate the efficacy of the formulation, a series of standardized tests should be conducted on hair tresses.

Wet and Dry Combing Force Measurement

This test quantifies the conditioning effect of the formulation.

• Hair Tress Preparation: Use standardized bleached or damaged hair tresses.

• Treatment: Wash the tresses with a base shampoo, then apply a standardized amount of the test formulation. Rinse thoroughly.

• Measurement: Use a texture analyzer equipped with a comb fixture to measure the force required to comb through the wet tresses. Allow the tresses to air dry and repeat the measurement for dry combing force.

• Analysis: Compare the combing forces of treated tresses to control tresses (treated with a placebo formulation). A lower combing force indicates better conditioning.

Style Retention (Curl Retention) Under High Humidity

This test evaluates the film-forming and style-holding properties of the polymer.

• Curl Formation: Wet a hair tress, apply the test product, and roll it onto a curling mandrel. Allow it to dry completely.

• Initial Measurement: Remove the curled tress and measure its initial length (L₀).

• Humidity Exposure: Place the curled tress in a humidity chamber at a controlled high humidity (e.g., 90% RH) and temperature (e.g., 25°C).

• Final Measurement: After a set time (e.g., 4 hours), measure the final length of the curl (Lₜ). The length of the fully extended tress is Lₑ.

• Calculation: Calculate the percent curl retention using the formula: % Curl Retention = [(Lₑ - Lₜ) / (Lₑ - L₀)] * 100.

Sensory Evaluation

A trained panel of evaluators should assess the following attributes on a standardized scale (e.g., 1-10):

• Wet Feel: Smoothness, ease of detangling.

• Dry Feel: Softness, smoothness, lack of tackiness.

• Visual Appearance: Shine, frizz control.

Stability Testing

Ensuring the long-term stability of the formulation is critical.

Accelerated Stability Testing

• Procedure: Store samples of the formulation at elevated temperatures (e.g., 40°C, 50°C) for a period of 1 to 3 months.

• Parameters to Monitor: pH, viscosity, color, odor, and phase separation.

Freeze-Thaw Stability

• Procedure: Subject the formulation to several cycles of freezing (e.g., -10°C for 24 hours) and thawing (room temperature for 24 hours).

• Analysis: Observe for any signs of phase separation or changes in texture.

Visualization of Key Concepts

Chemical Structures

Caption: Key monomers and surfactants.

Formulation Workflow

Caption: Manufacturing process for Styling and Conditioning Cream.

Proposed Interaction on Hair Fiber

Caption: Deposition of active ingredients on the hair cuticle.

Conclusion and Future Directions

The combination of 2-methyl-4-vinylpyridine-based copolymers and amine oxide surfactants presents a promising avenue for the development of innovative hair care products. The proposed formulation framework leverages the cationic nature of the polymer for conditioning and styling, while the amine oxide provides a stable and mild surfactant chassis. The protocols outlined in this guide provide a robust starting point for formulation, synthesis, and evaluation.

Future research should focus on optimizing the monomer ratio in the copolymer to fine-tune the balance between conditioning and hold. Additionally, exploring the interaction of this system with other common hair care ingredients, such as silicones and natural oils, could lead to even more sophisticated and effective products.

References

• Goddard, E. D., & Ananthapadmanabhan, K. P. (Eds.). (1993). Interactions of Surfactants with Polymers and Proteins. CRC Press.

• Schmitt, S., et al. (2019). Poly(vinylpyridine) Segments in Block Copolymers: Synthesis, Self-Assembly, and Versatility. Macromolecules, 52(5), 1847-1873. [Link]

• Ataman Kimya. (n.d.). Amphoteric Surfactants. Retrieved from [Link]

• Prospector. (2017). Two-in-one shampoo technology: Double the benefits, or double the trouble? Retrieved from [Link]

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• 4. ulprospector.com [ulprospector.com]

Application Notes &amp; Protocols: Synthesis and Functionalization of 2-Methyl-4-Vinylpyridine Based Ion Exchange Resins for Pharmaceutical Applications

Abstract

This document provides a comprehensive technical guide for the synthesis, functionalization, and characterization of ion exchange resins derived from 2-methyl-4-vinylpyridine (2M4VP). Aimed at researchers, chemists, and drug development professionals, these notes detail the underlying chemical principles and provide robust, step-by-step protocols for creating both weak and strong base anion exchange resins. The guide emphasizes the rationale behind experimental choices, from suspension polymerization techniques that yield uniform spherical beads to quaternization reactions for tuning the resin's ion exchange properties. Furthermore, it includes protocols for essential characterization methods and a practical case study on drug loading and release, highlighting the resin's potential in advanced drug delivery systems such as taste-masking and controlled-release formulations.

Introduction: The Role of Pyridine-Based Resins in Drug Development

Ion exchange resins are insoluble, cross-linked polymeric matrices containing ionizable functional groups that can reversibly exchange ions with the surrounding medium.[1][2] Their utility in the pharmaceutical industry is well-established, addressing formulation challenges such as enhancing drug stability, masking unpleasant tastes, and engineering modified-release drug profiles.[1][3]

While traditional resins are often based on cross-linked polystyrene, those synthesized from vinylpyridine monomers offer unique advantages. The nitrogen atom in the pyridine ring provides a readily functionalizable site. Specifically, 2-methyl-4-vinylpyridine is an attractive monomer due to the inherent basicity of its pyridine nitrogen, which can act as a weak anion exchange site or be alkylated to create a strong, permanently charged quaternary ammonium site.[4][5] This versatility allows for the development of resins tailored to specific applications, from separating complex biomolecules to serving as carriers for anionic drug molecules.[6]

This guide provides the foundational knowledge and practical protocols to empower researchers to synthesize and apply these specialized resins.

Foundational Principles of 2M4VP Resin Synthesis

The Monomer: 2-Methyl-4-Vinylpyridine (2M4VP)

The structure of 2M4VP features a vinyl group, which is susceptible to free-radical polymerization, and a pyridine ring. The nitrogen atom on the pyridine ring is a Lewis base, capable of accepting a proton from an acidic medium, thereby functioning as a weak base anion exchanger. The methyl group at the 2-position provides steric hindrance that can influence the accessibility and reactivity of the nitrogen atom.

The Cross-linking Agent: Divinylbenzene (DVB)

To create a water-insoluble and mechanically stable resin, a cross-linking agent is copolymerized with the primary monomer.[2] Divinylbenzene (DVB) is the most common choice. During polymerization, DVB molecules are incorporated into the growing polymer chains, forming covalent bridges between them. The percentage of DVB is a critical parameter:

• Low Cross-linking (e.g., 2-4% DVB): Results in gel-type resins that swell significantly in compatible solvents, allowing for diffusion of larger molecules into the matrix.[7]

• High Cross-linking (e.g., >15% DVB): Creates macroporous or macroreticular resins with a more rigid, permanent porous structure.[5][7] These resins swell less but have a large internal surface area, which is advantageous for kinetics.

The Polymerization Method: Suspension Polymerization

Suspension polymerization is the preferred method for producing ion exchange resins as it yields spherical beads of a controlled size distribution. The process involves dispersing an organic phase, containing the monomer (2M4VP), cross-linker (DVB), and a free-radical initiator, into an immiscible aqueous phase. The aqueous phase contains a stabilizer (e.g., polyvinyl alcohol or gelatin) to prevent the droplets from coalescing. Upon heating, polymerization occurs within each suspended droplet, solidifying it into a hard, spherical bead.

Functionalization: Weak vs. Strong Base Anion Exchangers

The poly(2-methyl-4-vinylpyridine) resin as synthesized is a weak base anion exchanger . The pyridine nitrogen is only charged (protonated) under acidic conditions (pH < 6), allowing it to exchange anions.

To create a strong base anion exchanger , the resin must be functionalized through quaternization . This involves reacting the pyridine nitrogen with an alkylating agent (e.g., an alkyl halide).[5][8] The resulting quaternary ammonium group carries a permanent positive charge, independent of pH, enabling ion exchange across the entire pH range.

Synthesis and Functionalization Protocols

This section provides detailed, step-by-step protocols for laboratory-scale synthesis.

Overall Synthesis Workflow

The complete process from monomer to functionalized resin is outlined below.

Figure 1: Overall workflow for the synthesis of weak and strong base anion exchange resins from 2-methyl-4-vinylpyridine.

Protocol 3.2: Synthesis of Cross-linked Poly(2-methyl-4-vinylpyridine) Beads

This protocol describes the suspension polymerization to create the initial weak base resin beads.

Materials:

• 2-methyl-4-vinylpyridine (2M4VP), inhibitor removed

• Divinylbenzene (DVB), technical grade (e.g., 80%)

• Benzoyl peroxide (BPO) or Azobisisobutyronitrile (AIBN), initiator

• Polyvinyl alcohol (PVA), stabilizer

• Deionized water

• Sodium chloride (NaCl)

• Methanol

• Reaction kettle with mechanical stirrer, reflux condenser, nitrogen inlet, and temperature control

Procedure:

• Prepare the Aqueous Phase: In the reaction kettle, dissolve PVA (e.g., 1.0 g) and NaCl (e.g., 10.0 g) in 500 mL of deionized water. Heat gently to 60°C to ensure complete dissolution, then cool to room temperature.

  • Rationale: The PVA acts as a suspension stabilizer, preventing the organic droplets from coalescing. NaCl increases the density of the aqueous phase, improving the suspension of the less dense organic droplets.

• Prepare the Organic Phase: In a separate beaker, mix 2M4VP (e.g., 90 g, ~0.75 mol) with DVB (e.g., 10 g, providing ~8% cross-linking). Add the initiator, BPO (e.g., 1.0 g), and stir until it is completely dissolved.

  • Expert Insight: The ratio of monomer to cross-linker is critical and dictates the physical properties of the final resin. The parameters in Table 1 can be adjusted to modify these properties.[9]

• Initiate Polymerization: Begin stirring the aqueous phase at a constant rate (e.g., 300-400 RPM). Purge the system with nitrogen for 15-20 minutes. Slowly add the organic phase to the aqueous phase to form a fine suspension of droplets.

  • Rationale: The stirring speed influences the final bead size; faster stirring generally produces smaller beads. Nitrogen purging removes oxygen, which can inhibit free-radical polymerization.

• Thermal Curing: Heat the reaction mixture to 75-85°C and maintain this temperature for 6-8 hours with continuous stirring.

• Post-Curing: After the initial heating period, raise the temperature to 95°C for an additional 2 hours to ensure complete monomer conversion.

• Harvesting and Washing: Allow the mixture to cool to room temperature. The solid beads will settle. Decant the supernatant liquid. Wash the beads sequentially with:

  • Hot deionized water (3-4 times) to remove the stabilizer.

  • Methanol (2-3 times) to remove any unreacted monomer and other organic impurities.

• Drying and Sieving: Dry the resin beads in a vacuum oven at 60°C until a constant weight is achieved. The dried beads can then be sieved to obtain a uniform particle size distribution. The product is a weak base anion exchange resin .

Parameter	Typical Range	Effect on Resin Properties
DVB Percentage	2% - 25%	Higher % increases rigidity and porosity, decreases swelling.[7]
Initiator Conc.	0.5% - 2.0% (w/w)	Affects polymerization rate and molecular weight of chains.
Stirring Speed	200 - 600 RPM	Higher speed leads to smaller average bead diameter.
Aqueous:Organic Ratio	3:1 to 5:1	Affects suspension stability and heat dissipation.

Table 1: Key parameters in suspension polymerization and their influence on resin characteristics.

Protocol 3.3: Quaternization to Form a Strong Base Anion Exchange Resin

This protocol functionalizes the weak base resin into a strong base resin.

Materials:

• Dried poly(2-methyl-4-vinylpyridine) beads (from Protocol 3.2)

• Alkylating agent: e.g., 1-chlorobutane, methyl iodide, or 1,4-dibromobutane[5][8]

• Solvent: e.g., Dimethyl sulfoxide (DMSO), ethanol, or N-methyl-2-pyrrolidone (NMP)

• Methanol

• Round-bottom flask with reflux condenser and magnetic stirrer

Procedure:

• Resin Swelling: Place the dry resin beads (e.g., 50 g) in the round-bottom flask. Add the chosen solvent (e.g., 250 mL of DMSO) and allow the beads to swell for at least 2-3 hours (or overnight) with gentle stirring.[5]

  • Rationale: Swelling the resin in an appropriate solvent exposes the pyridine groups within the polymer matrix, making them accessible for reaction.

• Alkylation Reaction: Add the alkylating agent (e.g., 1-chlorobutane, in 2-3 molar excess relative to the pyridine units) to the swollen resin slurry.

• Thermal Incubation: Heat the mixture to reflux (e.g., 90-110°C) and maintain for 24-96 hours.[5] The reaction time depends on the reactivity of the alkylating agent and the desired degree of quaternization.

  • Expert Insight: Methyl iodide is highly reactive but can be expensive. Longer-chain halides like 1-chlorobutane or 1-chlorohexane require longer reaction times but can impart different properties to the resin.[5]

• Washing and Purification: Cool the reaction mixture to room temperature. Filter the resin beads and wash them thoroughly with several portions of methanol to remove the solvent and excess alkylating agent.

• Final Wash and Drying: Wash the beads with deionized water until the filtrate is neutral. Dry the quaternized resin in a vacuum oven at 50°C. The product is a strong base anion exchange resin in the halide form.

Figure 2: Schematic of the quaternization reaction to create a strong base anion exchanger.

Characterization Protocols

Protocol 4.1: Determination of Ion Exchange Capacity (IEC)

IEC is the most critical parameter, quantifying the number of active exchange sites per gram of resin.

Materials:

• Dried resin (either weak or strong base)

• 1 M HCl

• 1 M NaOH

• 0.1 M NaOH, standardized solution

• 0.1 M HCl, standardized solution

• Phenolphthalein indicator

• Glass column

Procedure for Strong Base Resin (Cl⁻ form):

• Accurately weigh ~1.0 g of dry resin and soak it in deionized water for 1 hour.

• Pack the swollen resin into a glass column.

• Pass 100 mL of 1 M NaOH through the column to convert the resin to the hydroxide (OH⁻) form.

• Wash the column with deionized water until the eluate is neutral (check with pH paper). This removes excess NaOH.

• Elute the exchanged OH⁻ ions by passing 100 mL of 1 M NaCl through the column. Collect the eluate.

• Titrate the collected eluate with standardized 0.1 M HCl using phenolphthalein as the indicator.

• Calculate IEC using the formula:

  • IEC (meq/g) = (Volume of HCl (mL) × Molarity of HCl) / Dry weight of resin (g)

Procedure for Weak Base Resin:

• Accurately weigh ~1.0 g of dry resin.

• Suspend the resin in 100 mL of standardized 0.1 M HCl.

• Stir the mixture for 4-6 hours to allow for complete protonation of the pyridine sites.

• Filter the resin and wash it with a small amount of deionized water, collecting the filtrate and washings.

• Titrate the combined filtrate with standardized 0.1 M NaOH to determine the amount of unreacted HCl.

• Calculate IEC using the formula:

  • IEC (meq/g) = ([Initial moles of HCl] - [Moles of unreacted HCl]) / Dry weight of resin (g)

Resin Type	Expected IEC (meq/g)	Functional Group
Weak Base Resin	4.0 - 6.0	Pyridinium (protonated)
Strong Base Resin	2.0 - 4.5	Quaternary Ammonium

Table 2: Typical Ion Exchange Capacities for 2M4VP-based resins. Note: IEC for strong base resin is often lower due to the added mass of the alkyl group and incomplete quaternization.

Application Case Study: Diclofenac Sodium Loading and Release

This case study demonstrates the use of the synthesized strong base resin for the controlled release of an anionic drug, Diclofenac Sodium.

Protocol 5.1: Drug Loading (Resinate Formation)

• Convert the synthesized strong base resin to the chloride form by washing it with 1 M NaCl, followed by deionized water.

• Prepare a solution of Diclofenac Sodium in deionized water (e.g., 10 mg/mL).

• Suspend a known amount of the Cl⁻ form resin in the drug solution. The amount of drug should be in excess of the resin's IEC.

• Stir the suspension at room temperature for 24 hours to allow the ion exchange process to reach equilibrium (Diclofenac⁻ exchanges with Cl⁻).

• Filter the drug-loaded resin (now called a "resinate") and wash with a small amount of deionized water to remove any unbound surface drug.

• Dry the resinate at 40°C. The drug loading can be quantified by measuring the decrease in drug concentration in the supernatant using UV-Vis spectrophotometry.

Protocol 5.2: In Vitro Drug Release

• Place a known amount of the dried Diclofenac resinate into a dissolution apparatus (USP Type II).

• Simulated Gastric Fluid (SGF): Perform the release study for 2 hours in 900 mL of 0.1 M HCl (pH 1.2) at 37°C.

• Simulated Intestinal Fluid (SIF): After 2 hours, change the medium to 900 mL of phosphate buffer (pH 6.8) and continue the study for an additional 6-8 hours.

• At predetermined time intervals, withdraw samples of the dissolution medium and replace with fresh medium.

• Analyze the concentration of Diclofenac released in each sample using UV-Vis spectrophotometry.

• Plot the cumulative percentage of drug released versus time to obtain the release profile.

Expected Outcome: The drug release from an ion exchange resin is governed by the exchange of the drug ion with ions in the release medium (H⁺ and Na⁺ in SGF and SIF, respectively). This mechanism typically results in a controlled, diffusion-dependent release profile, mitigating the "dose dumping" sometimes seen with other sustained-release formulations.[2]

References

• J. A. DeSimone, et al. (2003). Synthesis of Block Copolymers of 2- and 4-Vinylpyridine by RAFT Polymerization. Macromolecules. Available at: [Link]

• M. D. Todd, et al. (2015). Flow Synthesis of 2-Methylpyridines via α-Methylation. Molecules. Available at: [Link]

• A. B. Morales, et al. (2020). Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid. Polymers. Available at: [Link]

• T. Okada, et al. (2014). Method for manufacturing anion exchange resin, anion exchange resin, method for manufacturing cation exchange resin, cation exchange resin, mixed bed resin, and method for manufacturing ultrapure water for washing electronic component material. Google Patents.

• A. M. Schmalzer, et al. (2018). High-Capacity Poly(4-vinylpyridine) Grafted PolyHIPE Foams for Efficient Plutonium Separation and Purification. ACS Omega. Available at: [Link]

• A. A. E.-S. H. Abu-Einen, et al. (2009). Ion Exchange Resins: Drug Delivery and Therapeutic Applications. Journal of the Iranian Chemical Society. Available at: [Link]

• A. Singh. (2016). Ion exchange resins drug delivery. SlideShare. Available at: [Link]

• A. K. Mishra, et al. (2021). Poly(4-vinylpyridine) based anion exchange membrane. ResearchGate. Available at: [Link]

• J. B. G. Jr., et al. (1997). Ion exchange polymers for anion separations. Google Patents.
• T. M. G. (1997). Polyvinylpyridinium anion-exchangers for recovery of technetium and plutonium anions. Google Patents.

• H. Nishide, et al. (1976). Selective adsorption of metal ions on poly(4‐vinylpyridine) resins in which the ligand chain is immobilized by crosslinking. Journal of Polymer Science: Polymer Chemistry Edition. Available at: [Link]

• S. K. Jewrajka, et al. (2013). Synthesis of Quaternized poly(4-Vinyl Pyridine) and the Study of its Ion Exchange Property. ResearchGate. Available at: [Link]

• M. Giammatteo, et al. (2007). Cross-linked poly-4-vinylpyridines as useful supports in metal catalysis: micro- and nanometer scale morphology. ResearchGate. Available at: [Link]

• T. Sano, et al. (2010). Crosslinking agent, crosslinked polymer and their uses. Google Patents.

• A. Sharma, et al. (2016). ION EXCHANGE RESINS: PHARMACEUTICAL APPLICATIONS AND RECENT ADVANCEMENT. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• G. L. Dinu, et al. (2020). Ion-Imprinted Polymeric Materials for Selective Adsorption of Heavy Metal Ions from Aqueous Solution. MDPI. Available at: [Link]

• X. Liu, et al. (2018). 4-Vinylpyridine-modified post-cross-linked resins and their adsorption of phenol and Rhodamine B. RSC Advances. Available at: [Link]

• H. Nishide, et al. (1977). ADSORPTION OF METAL IONS ON CROSSLINKED POLY(4-VINYLPYRIDINE) RESINS PREPARED WITH A METAL ION AS TEMPLATE. Waseda University Repository. Available at: [Link]

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• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Ion exchange resins drug delivery | PPT [slideshare.net]
• 4. Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US5604264A - Polyvinylpyridinium anion-exchangers for recovery of technetium and plutonium anions - Google Patents [patents.google.com]
• 6. US5670550A - Ion exchange polymers for anion separations - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. 4-Vinylpyridine-modified post-cross-linked resins and their adsorption of phenol and Rhodamine B - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stability &amp; Handling of 2-Methyl-4-Vinylpyridine (2M4VP)

Ticket Type: Critical Handling Protocol Priority: High (Risk of Spontaneous Polymerization) Applicable Compounds: 2-Methyl-4-Vinylpyridine (2M4VP), 4-Vinylpyridine (4VP), and related vinylpyridine monomers.

Core Directive: The Dual-Threat Mechanism

Why is my monomer turning into a solid rock? Unlike styrene, 2M4VP faces a "dual-threat" instability. You must prevent both radical and cationic polymerization. Most spontaneous failures occur because researchers focus on radical inhibition (light/heat) but neglect the pH sensitivity of the pyridine ring.

• Threat A: Radical Polymerization (Heat/Light induced). The vinyl group is activated by the electron-deficient pyridine ring.

• Threat B: Cationic Polymerization (Acid/Surface induced). This is the most common cause of "popcorn" polymerization. If the pyridine nitrogen becomes protonated (by trace acids or acidic sites on glass surfaces), the vinyl group becomes highly electrophilic and polymerizes explosively, even at low temperatures.

Module 1: Storage & Preservation Strategy

Q: What are the absolute minimum storage requirements? A: Store at -20°C or below in the dark. The container must be sealed but not "oxygen-free" if using TBC (see below).

Q: My bottle says "Stabilized with TBC." Do I need to degas it? A: NO. 4-tert-Butylcatechol (TBC) is an aerobic inhibitor. It requires dissolved oxygen to function effectively as a radical scavenger. Storing TBC-inhibited 2M4VP under a pure nitrogen atmosphere for long periods can deplete the dissolved oxygen, rendering the inhibitor ineffective.

Q: Can I store it in standard glassware? A: It is risky. Standard borosilicate glass can have slightly acidic surface silanols. For long-term storage, use:

• Original manufacturer packaging (usually lined or treated).

• Base-washed amber glass vials.

• Stainless steel or HDPE containers (if compatible with your purity needs).

Visual Guide: Storage Logic Tree

Figure 1: Decision logic for receiving and storing 2M4VP to prevent immediate degradation.

Module 2: Purification & Distillation Protocol

WARNING: Distillation is the highest-risk procedure. Never distill 2M4VP at atmospheric pressure; the required heat (~173°C) will cause immediate polymerization in the pot.

Step-by-Step Purification Workflow

Phase 1: Inhibitor Removal (The "Cold" Method)

Recommended for small scales (<50g) or immediate use.

• Prepare Column: Pack a short column or syringe barrel with Basic Alumina (Brockmann Grade I).

  • Why Basic? Acidic or Neutral alumina can trigger cationic polymerization on the column.

• Elution: Pass the 2M4VP neat (undiluted) through the column.

• Observation: The TBC inhibitor is brown/purple when adsorbed. You will see a dark band form at the top of the alumina. Collect the clear liquid.[1]

• Usage: Use immediately. Without inhibitor, the monomer is a ticking clock.

Phase 2: Vacuum Distillation (The "High Purity" Method)

Required for precise kinetic studies.

System Requirements:

• Vacuum: High vacuum required (< 10 mmHg recommended).

• Glassware: MUST BE BASE-WASHED. Rinse all glassware (flask, condenser, receiver) with 5% NaOH or KOH in ethanol/water, then rinse with distilled water and dry. This neutralizes surface acid sites.

• Bath: Oil bath, max temperature 80°C.

Protocol:

• Add Inhibitor to Pot: Add extra TBC or Copper powder to the distillation flask. This prevents polymerization in the boiling flask while the pure monomer distills over.

• Pressure/Temp Targets:

  • Target Boiling Point: < 65°C .

  • Adjust vacuum until the monomer boils below this threshold.

  • Note: 2M4VP boils at ~173°C (atm).[2] At 10 mmHg, it boils approx 65-70°C.

• Collection: Discard the first 5-10% (forerun). Collect the main fraction.

• Stop Condition: Never distill to dryness. Leave 10-20% volume in the pot to prevent overheating of residue and peroxide explosion risks.

Visual Guide: Purification Workflow

Figure 2: Purification workflow emphasizing the necessity of basic alumina and base-washed glassware.

Troubleshooting Guide: Diagnostics

Symptom	Diagnosis	Immediate Action
Liquid turns yellow/orange	Early stage oxidation or polymerization.[3]	If flowable, redistill immediately.[3] If viscous, discard.
Liquid becomes viscous (Syrup)	Significant polymer content (10-30%).[3]	Do not use. Purification will be difficult; yield will be poor.[3] Discard as hazardous waste.
"Popcorn" or White Solid	Cross-linked insoluble polymer formed.[3]	Hazardous. This reaction can be exothermic.[3] Discard container. Do not attempt to chip it out (glass breakage risk).
Distillate polymerizes in receiver	Receiver flask was acidic or too hot.	Ensure receiver is base-washed and cooled in an ice bath during distillation.[3]

Physical Data Reference

Property	Value	Notes
Molecular Weight	119.16 g/mol
Boiling Point (Atm)	~173.6°C	Do not distill at this temp.
Boiling Point (Vacuum)	~65-70°C @ 10 mmHg	Estimated based on 4VP data; use nomograph.[3]
Density	~0.98 g/mL
Inhibitor	TBC (tert-Butylcatechol)	Typically 100-200 ppm.
Solubility	Soluble in organic solvents	Slightly soluble in water.[1][3]

References

• National Institute of Standards and Technology (NIST). Pyridine, 2-methyl-. NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. 2-Methyl-4-vinylpyridine Compound Summary. National Library of Medicine. [Link]

• Odian, G.Principles of Polymerization. 4th Edition. Wiley-Interscience.

Sources

• 1. chembk.com [chembk.com]
• 2. abdurrahmanince.net [abdurrahmanince.net]
• 3. Pyridine, 2-methyl- (CAS 109-06-8) - Chemical & Physical Properties by Cheméo [chemeo.com]

Technical Support Center: Effective Storage and Handling of 2-Methyl-4-Vinylpyridine (2M4VP)

Prepared by: Gemini Senior Application Scientist

Welcome to the technical support guide for 2-methyl-4-vinylpyridine (2M4VP). This resource is designed for researchers, scientists, and drug development professionals to ensure the stability, purity, and safe handling of this highly reactive monomer. Given its propensity for spontaneous polymerization, understanding the principles of inhibition and proper storage is critical for experimental success and laboratory safety.

This guide provides in-depth answers to frequently asked questions, detailed troubleshooting protocols, and validated experimental procedures to manage 2M4VP effectively.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 2-methyl-4-vinylpyridine polymerization during storage?

2-Methyl-4-vinylpyridine, like other vinyl monomers, is susceptible to spontaneous free-radical polymerization.[1] This process is initiated by the formation of free radicals, which can be generated by exposure to heat, light (UV radiation), or contaminants. Once initiated, these radicals react with monomer molecules to create a growing polymer chain. This reaction is highly exothermic and can accelerate rapidly, leading to a dangerous condition known as a runaway polymerization.[2] This increases viscosity, depletes the usable monomer, and can potentially cause a sealed container to rupture due to heat and pressure buildup.

Q2: Which inhibitors are most effective for storing 2M4VP, and what are the recommended concentrations?

Phenolic compounds are the most common and effective inhibitors for vinylpyridines and other vinyl monomers. Hydroquinone (HQ) is a widely used and effective inhibitor for 2M4VP.[1] It is typically added by manufacturers at concentrations of approximately 100 parts per million (ppm).[1] The choice of inhibitor and its concentration is based on providing a sufficient shelf life while minimizing interference with subsequent polymerization reactions after the inhibitor has been removed.[3]

Inhibitor	Typical Concentration	Key Characteristics
Hydroquinone (HQ)	100 ppm	Industry standard for vinylpyridines. Requires the presence of dissolved oxygen to function effectively.[3]
Monomethyl ether of hydroquinone (MEHQ)	50 - 200 ppm	Commonly used for acrylates and other vinyl monomers. Also requires oxygen.
p-tert-Butylcatechol (TBC)	10 - 100 ppm	Effective but can be more challenging to remove than HQ or MEHQ.

Q3: What is the mechanism of action for a polymerization inhibitor like Hydroquinone (HQ)?

Hydroquinone does not prevent the initial formation of free radicals. Instead, it acts as a "radical scavenger," effectively terminating the chain-propagation step of polymerization.[4] The mechanism is critically dependent on the presence of dissolved oxygen.[3]

• Activation: An initiating free radical (R•) reacts with molecular oxygen (O₂) to form a peroxy radical (ROO•).

• Scavenging: Hydroquinone donates a hydrogen atom from one of its hydroxyl groups to the peroxy radical, neutralizing it and forming a stable semiquinone radical.[3][5]

• Termination: The semiquinone radical can then react with a second peroxy radical to form stable, non-radical products, thus terminating the polymerization chain.[3]

This process effectively consumes the free radicals that would otherwise propagate polymerization.

Sources

• 1. polysciences.com [polysciences.com]
• 2. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chempoint.com [chempoint.com]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Poly(2-methyl-4-vinylpyridine) Aqueous Solubility

Welcome to the technical support guide for poly(2-methyl-4-vinylpyridine) (P2M4VP). This document is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the aqueous solubility of this pH-responsive polymer. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols based on established principles of polymer chemistry.

Introduction: Understanding P2M4VP Solubility

Poly(2-methyl-4-vinylpyridine), a derivative of poly(4-vinylpyridine) (P4VP), is a cationic polymer known for its pH-sensitive properties.[1] Its solubility in water is not straightforward and is critically dependent on the pH of the medium. The pyridine rings within the polymer backbone are weak bases. At neutral or alkaline pH, these rings are uncharged, leading to a hydrophobic, collapsed polymer chain that is insoluble in water.[2][3][4] However, in acidic conditions, the pyridine nitrogen atoms become protonated, imparting a positive charge along the polymer chain. The resulting electrostatic repulsion between these charged groups causes the polymer to uncoil and dissolve in water.[5][6] The solubility of P4VP, a closely related polymer, is triggered by a pH below approximately 5.[2][7] The methyl group in P2M4VP may slightly alter the exact pKa, but the underlying mechanism remains the same.

This guide will help you troubleshoot common issues and successfully prepare aqueous solutions of P2M4VP for your research applications, from drug delivery systems to surface coatings.[1][8]

Troubleshooting Guide: Common Dissolution Issues

This section addresses specific problems you may encounter when trying to dissolve P2M4VP in water.

Issue 1: My P2M4VP powder will not dissolve in neutral water.

Q: I've added P2M4VP to deionized water and am stirring, but it remains a suspension or has formed clumps. Why is this happening and how can I fix it?

A: This is the expected behavior for P2M4VP. The polymer is essentially insoluble in water at neutral pH (pH ~7).[3] The uncharged pyridine groups make the polymer hydrophobic, causing it to aggregate rather than dissolve.

Root Cause Analysis & Solution Workflow:

The key to dissolving P2M4VP is to protonate the pyridine groups by lowering the pH of the solution.

Caption: Workflow for dissolving P2M4VP in water.

Detailed Steps:

• Disperse First: Begin by dispersing the P2M4VP powder in the total volume of deionized water required for your target concentration. Vigorous stirring can help break up initial clumps.

• Acidify Gradually: While stirring, add a dilute acid solution (e.g., 0.1 M HCl or acetic acid) drop by drop.[3] Using a dilute acid prevents localized pH drops that can cause irreversible polymer precipitation.

• Monitor for Clarity: Continue adding acid until the solution becomes clear. This visual change indicates the polymer has dissolved.

• Verify pH: Use a calibrated pH meter to confirm that the solution pH is sufficiently low, typically below 5.0, to ensure complete and stable dissolution.[2][7]

Issue 2: My P2M4VP solution is cloudy or turns cloudy over time.

Q: I successfully dissolved my P2M4VP, but the solution is hazy. Alternatively, it was clear initially but became cloudy after storage or upon adding another component.

A: Cloudiness (turbidity) indicates that the polymer is not fully dissolved or is beginning to precipitate. This is usually due to the pH being too close to the polymer's pKa or due to the presence of certain salts.

Potential Causes & Solutions:

• Insufficiently Low pH: The most common cause is a pH that is high enough to allow some pyridine groups to deprotonate, reducing the polymer's solubility.

  • Solution: Check the pH of your solution. If it has drifted upwards or is above 5, add a few more drops of dilute acid to lower it further, which should restore clarity.

• "Salting Out" Effect: The addition of certain salts (especially multivalent anions) can screen the positive charges on the polymer backbone. This reduces the electrostatic repulsion that keeps the chains dissolved, causing the polymer to collapse and precipitate.

  • Solution: If your protocol requires adding a buffer or salt, do so after the polymer is fully dissolved in acidified water. Use monovalent salts (like NaCl) where possible and add the salt solution slowly while stirring. If cloudiness appears, you may need to lower the pH further to compensate for the salt's effect.

• Temperature Effects: While pH is the primary factor, temperature can influence solubility.[9] For most polymers, increasing temperature aids dissolution.

  • Solution: Gentle warming (e.g., to 40°C) during the initial dissolution process can sometimes help, but ensure your polymer is stable at that temperature. However, pH remains the critical factor for P2M4VP.[7]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of P2M4VP's pH-dependent solubility?

A: The solubility is governed by an acid-base equilibrium on the pyridine side chains. At high pH, the pyridine nitrogen is neutral (deprotonated), rendering the polymer hydrophobic and insoluble. As acid is added, the pH drops, and the pyridine nitrogen gets protonated, acquiring a positive charge. This process transforms the polymer into a polyelectrolyte. The electrostatic repulsion between the positively charged groups along the chain overcomes the hydrophobic interactions, leading to chain expansion and dissolution in the polar aqueous medium.

Caption: pH-induced transition of P2M4VP in water.

Q2: How do molecular weight and polymer structure affect solubility?

A: Generally, for a given set of conditions, polymers with higher molecular weights are more difficult to dissolve than their lower molecular weight counterparts.[10] This is because longer chains have stronger intermolecular forces that need to be overcome. The methyl group in the 2-position of P2M4VP, compared to P4VP, may introduce some steric hindrance and slightly influence the pKa of the pyridine ring, but the fundamental pH-responsive behavior is expected to be similar.

Q3: In what organic solvents is P2M4VP soluble?

A: While direct data for P2M4VP is scarce, the closely related P4VP is soluble in a range of polar organic solvents, including methanol, ethanol, DMF, and THF.[11] This can be useful if you need to create a stock solution before preparing an aqueous formulation via a solvent-exchange method like dialysis.

Q4: Can I prepare a P2M4VP solution without using acid?

A: To create a true aqueous solution, acidification is necessary. However, one alternative is to quaternize the polymer.[8] Quaternization involves reacting the pyridine groups with an alkyl halide (e.g., methyl iodide) to introduce a permanent positive charge on the nitrogen atom. The resulting poly(N-alkyl-2-methyl-4-vinylpyridinium) salt will be a strong polyelectrolyte that dissolves in water across a wide pH range.[8] This is a chemical modification and will alter the polymer's properties.

Summary of Factors Influencing P2M4VP Aqueous Solubility

Factor	Effect on Solubility	Scientific Rationale
pH	Primary Factor: Insoluble at neutral/high pH; Soluble at low pH (<5).[2][7]	Protonation of pyridine nitrogen at low pH creates positive charges, leading to electrostatic repulsion and dissolution.
Ionic Strength (Salts)	Can decrease solubility.	Cations can screen the positive charges on the polymer, reducing repulsion and causing aggregation ("salting out").
Molecular Weight	Higher MW can decrease solubility.[10]	Increased intermolecular forces in longer polymer chains require more energy to overcome for dissolution.
Temperature	Minor Factor: Higher temperature may slightly increase the rate of dissolution.[9]	Increases kinetic energy, aiding solvent molecules in breaking up polymer aggregates. However, pH is the dominant factor.[7]
Solvent Polarity	Soluble in polar organic solvents.[11]	"Like dissolves like"; the polar pyridine groups interact favorably with polar organic solvents.

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Aqueous P2M4VP Solution

This protocol provides a reliable method for preparing a standard stock solution.

Materials:

• Poly(2-methyl-4-vinylpyridine) (P2M4VP) powder

• High-purity deionized water

• 0.1 M Hydrochloric acid (HCl) solution

• Calibrated pH meter

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

Methodology:

• Weighing: Accurately weigh 10 mg of P2M4VP powder.

• Dispersion: Transfer the powder into a 10 mL volumetric flask. Add approximately 8 mL of deionized water. Add a small magnetic stir bar.

• Stirring: Place the flask on a magnetic stirrer and begin stirring at a moderate speed. The powder will not dissolve at this stage but will form a suspension.

• Acidification: Using a pipette, add the 0.1 M HCl solution dropwise to the stirring suspension.

• Observation: Continue adding acid slowly. Observe the solution. As the pH drops, the polymer will begin to dissolve, and the solution's viscosity may increase slightly before it becomes fully clear.

• Endpoint: The endpoint is reached when the solution is completely transparent with no visible particles.

• pH Measurement: Stop stirring, remove the pH probe, and measure the pH of the solution. It should ideally be between 3.5 and 4.5 to ensure stability. If the pH is higher and the solution is not perfectly clear, add another drop or two of acid.

• Final Volume: Once the polymer is fully dissolved, remove the stir bar and add deionized water to bring the total volume to the 10 mL mark on the volumetric flask.

• Mixing & Storage: Cap the flask and invert it several times to ensure a homogeneous solution. Store the solution at 4°C. Note that refrigeration can sometimes cause reversible precipitation if the concentration is high or the pH is close to the pKa; allowing the solution to return to room temperature should restore clarity.

References

• Polymer Source. Poly(2-vinyl pyridine) Sample #: P3675-2VP Structure: Composition. Available from: [Link]

• Gaines, T. W., & Lodge, T. P. (2019). Poly(vinylpyridine) Segments in Block Copolymers: Synthesis, Self-Assembly, and Versatility. Macromolecules, 52(4), 1475-1493. Available from: [Link]

• Polymer Source. Poly (4-vinyl pyridine) Sample #: P40367-4VP Structure: Composition. Available from: [Link]

• Google Patents. US5861230A - Process for the polymerization of 4-vinyl pyridine monomers.

• Shijiazhuang Yaguan New Material Technology Co., Ltd. PVA Solubility in Water Parameters. Available from: [Link]

• LillOA. (2019). Cross-linked poly(4‐vinylpyridine) particles for pH- and ionic strength- responsive “on-off” Pickering emulsions. Available from: [Link]

• Yoshida, M. (1996). Dilute solution properties of poly(vinylpyridine). Ph.D. Thesis. Available from: [Link]

• National Institutes of Health (NIH). (2021). Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid. Available from: [Link]

• National Institutes of Health (NIH). (2020). Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties. Available from: [Link]

• ResearchGate. (2017). Poly(4-vinyl pyridine) has lower critical solution temperature?. Available from: [Link]

• Anxin Chemistry Co.,Ltd. (2025). polyvinyl alcohol solubility. Available from: [Link]

Sources

• 1. polysciences.com [polysciences.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US5861230A - Process for the polymerization of 4-vinyl pyridine monomers - Google Patents [patents.google.com]
• 4. echemi.com [echemi.com]
• 5. Archives Ouvertes de l'Université de Lille [lilloa.univ-lille.fr]
• 6. kumadai.repo.nii.ac.jp [kumadai.repo.nii.ac.jp]
• 7. researchgate.net [researchgate.net]
• 8. Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What factors affect solubility? | AAT Bioquest [aatbio.com]
• 10. polyvinyl alcohol solubility - Cangzhou Bohai New District Anxin Chemistry Co.,Ltd [sellcellulose.com]
• 11. polymersource.ca [polymersource.ca]

Technical Support Center: Thermal Stability and Degradation of 2-Methyl-4-Vinylpyridine Polymers

Welcome to the technical support center for researchers, scientists, and drug development professionals working with poly(2-methyl-4-vinylpyridine) (P2M4VP) and related polymers. This guide, curated by a Senior Application Scientist, provides in-depth technical information, troubleshooting advice, and standardized protocols to ensure the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the thermal properties of P2M4VP.

Q1: What is the typical thermal degradation temperature of poly(2-methyl-4-vinylpyridine)?

The thermal stability of polyvinylpyridines can be influenced by factors such as molecular weight and any modifications to the polymer, like quaternization. For unmodified poly(4-vinylpyridine) (P4VP), the main degradation event typically occurs between 400-450°C under an inert atmosphere.[1] The introduction of a methyl group at the 2-position in P2M4VP may slightly alter this, but you can expect the degradation to be in a similar range.

Q2: What are the primary degradation products of P2M4VP?

While specific data for P2M4VP is limited, studies on similar polymers like poly(2-vinylpyridine) (P2VP) and P4VP offer valuable insights. P4VP primarily degrades through depolymerization, yielding the monomer.[2] In contrast, P2VP undergoes a more complex degradation, producing pyridine, the monomer, and protonated oligomers.[2] Given its structure, P2M4VP likely degrades through a combination of these pathways, with the primary products being 2-methyl-4-vinylpyridine monomer and related oligomers.

Q3: How does quaternization of the pyridine ring affect the thermal stability of P2M4VP?

Quaternization generally decreases the thermal stability of polyvinylpyridines.[1] This is because the quaternized polymer becomes susceptible to Hofmann elimination at high temperatures, a reaction that produces an alkene and a tertiary amine.[1] For quaternized P4VP, the main degradation event is observed at a lower temperature range of 300-400°C.[1] Therefore, you should anticipate a lower thermal stability for quaternized P2M4VP compared to its non-quaternized counterpart.

Q4: Does the molecular weight of P2M4VP influence its thermal stability?

Yes, higher molecular weight polymers generally exhibit greater thermal resistance.[3] This is because more energy is required to break down the longer polymer chains. When synthesizing or purchasing P2M4VP, it is crucial to consider the molecular weight as it will impact the material's performance at elevated temperatures.

Troubleshooting Guide

This section provides solutions to common experimental issues encountered when studying the thermal properties of P2M4VP.

Issue 1: Inconsistent TGA Results

Symptoms: You observe significant variations in the onset degradation temperature or the residual mass in repeated Thermogravimetric Analysis (TGA) measurements of the same P2M4VP sample.

Possible Causes and Solutions:

• Cause 1: Residual Solvent or Moisture: The presence of residual solvent or absorbed water can lead to an initial mass loss at lower temperatures, which can be mistaken for the onset of polymer degradation.

  • Solution: Ensure your polymer sample is thoroughly dried under vacuum before TGA analysis. You can incorporate a drying step in your TGA method, for example, by holding the sample at a temperature below the degradation point (e.g., 100-120°C) for a period to allow for the evaporation of any volatiles before starting the main heating ramp.

• Cause 2: Inconsistent Sample Mass or Packing: Variations in the sample mass or how it is packed in the TGA pan can affect heat transfer and the diffusion of degradation products, leading to inconsistent results.

  • Solution: Use a consistent sample mass for all your TGA runs (typically 5-10 mg). Ensure the sample is evenly spread in the TGA pan to promote uniform heating.

• Cause 3: Contamination: Contamination from handling or storage can introduce impurities that may degrade at different temperatures, affecting the TGA curve.

  • Solution: Use clean tools and sample pans. Store your P2M4VP samples in a clean, dry, and inert environment.

Issue 2: Unexpectedly Low Degradation Temperature

Symptoms: Your P2M4VP sample degrades at a significantly lower temperature than expected based on literature values for similar polymers.

Possible Causes and Solutions:

• Cause 1: Presence of Impurities from Synthesis: Residual initiator or other reagents from the polymerization process can act as catalysts for degradation.

  • Solution: Purify the polymer after synthesis. This can be done by dissolving the polymer in a suitable solvent and precipitating it in a non-solvent to remove low molecular weight impurities.

• Cause 2: Quaternization or Oxidation: Unintentional quaternization or oxidation of the pyridine nitrogen can lower the thermal stability.

  • Solution: Characterize your polymer using techniques like FTIR and NMR spectroscopy to confirm its chemical structure and purity.[4][5] If you suspect quaternization, take care to store the polymer in a dark, inert environment.

Troubleshooting Workflow for Inconsistent TGA Results

Caption: A simplified diagram of the thermal degradation pathways for P2M4VP.

References

• Thermal degradation of poly(vinylpyridine)s. Polym Degrad Stab 94(4):738 - ResearchGate. Available from: [Link]

• Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid - NIH. Available from: [Link]

• Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO 2 , ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid - MDPI. Available from: [Link]

• synthesis, characterization and thermal behaviour of some poly(2-vinyl pyridine) complexes. Journal of Thermal Analysis. Available from: [Link]

• Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties - PMC. Available from: [Link]

• (PDF) Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties - ResearchGate. Available from: [Link]

• Characterization by Tga and Uv-visible of New Pigment Materials Containing Mica, P4VP and D&C Red 6 Dye - Aidic. Available from: [Link]

• Quantitative Quaternization of Poly(4-Vinyl Pyridine) - ResearchGate. Available from: [Link]

• Poly(4-vinyl pyridine, quaternized with methyl iodide) Sample - Polymer Source. Available from: [Link]

• Thermal stability and degradation of selected poly (alkyl methacrylates) used in the polymer industry. Journal of Thermal Analysis and Calorimetry. Available from: [Link]

Sources

• 1. Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. polychemistry.com [polychemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. polymersource.ca [polymersource.ca]

Technical Support Center: Handling 2-Methyl-4-Vinylpyridine Monomers

Welcome to the technical support center for 2-methyl-4-vinylpyridine (2M4VP). This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile yet sensitive monomer. My objective is to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot effectively and ensure the integrity of your experiments. 2M4VP is a valuable building block, but its reactivity, particularly its sensitivity to moisture, requires careful and informed handling.

Frequently Asked Questions (FAQs)

Storage & Handling

Q1: I've just received a new bottle of 2-methyl-4-vinylpyridine. What are the immediate steps I should take for storage?

A1: Proper initial storage is critical to maximizing the shelf-life and usability of the monomer. Upon receipt, immediately inspect the container seal for any breaches. The monomer should be stored in a cool, dark, and dry environment.[1][2][3] Recommended storage temperatures are typically between 2-10°C.[3] It is crucial to store the bottle under an inert atmosphere, such as nitrogen or argon, to prevent exposure to atmospheric moisture and oxygen. Containers should be kept tightly sealed and upright to prevent leakage.[2][4]

• Causality: 2-methyl-4-vinylpyridine can readily undergo spontaneous polymerization, a process accelerated by light, heat, and the presence of oxygen or moisture.[5] The pyridine ring, while aromatic, can participate in side reactions, and the vinyl group is susceptible to radical polymerization. Storing under inert gas and in cold, dark conditions minimizes these degradation pathways.

Q2: How does moisture specifically affect 2-methyl-4-vinylpyridine?

A2: Moisture can initiate or accelerate polymerization of the vinyl group, leading to the formation of oligomers or polymers. This can manifest as an increase in viscosity or even solidification of the monomer. The presence of water can also potentially lead to the formation of hydrates or participate in side reactions involving the pyridine nitrogen, especially under acidic conditions.[6] For applications requiring high-purity monomer, such as controlled polymerizations, even trace amounts of water can be detrimental.

Q3: The monomer in my bottle has turned a yellow or brownish color. Is it still usable?

A3: A color change is a strong indicator of degradation and potential polymerization. While a very faint yellow tinge might be acceptable for some less sensitive applications, a distinct yellow or brown color suggests the presence of oligomers and other impurities. It is highly recommended to purify the monomer by vacuum distillation before use. For high-precision applications like living polymerization, using discolored monomer without purification is likely to lead to failed or irreproducible results.

Inhibitors & Purification

Q4: My 2-methyl-4-vinylpyridine contains an inhibitor. Why is it there and how do I remove it?

A4: Inhibitors, such as 4-tert-butylcatechol (TBC), are added by manufacturers to prevent spontaneous polymerization during shipping and storage.[5][7] For most polymerization reactions, this inhibitor must be removed immediately before use as it will interfere with the desired reaction.

The most common and effective method for removing phenolic inhibitors like TBC is to pass the monomer through a column of activated basic alumina.[8][9] This method is generally preferred over washing with a basic solution (e.g., NaOH) followed by water washes, as the latter can introduce moisture, which is often more detrimental.[10]

Q5: What is the protocol for removing the inhibitor with an alumina column?

A5: Please refer to the detailed Experimental Protocol 1 below for a step-by-step guide on preparing an inhibitor removal column. The key is to use activated, basic alumina and to perform the purification immediately prior to your experiment. The purified monomer should be used promptly as it will begin to autopolymerize, even when stored cold.[6]

Q6: After removing the inhibitor, how long can I store the purified monomer?

A6: Once the inhibitor is removed, 2-methyl-4-vinylpyridine is highly prone to polymerization. It is strongly recommended to use the purified monomer immediately. If storage is absolutely necessary, it should be for a very short duration (hours), under an inert atmosphere, and at low temperatures (e.g., in a freezer at -20°C).[6] Be aware that even under these conditions, autopolymerization can occur within a week.[6]

Troubleshooting Guide

Observed Problem	Potential Cause(s)	Recommended Action(s)
Failed or Inconsistent Polymerization	1. Incomplete removal of inhibitor. 2. Presence of moisture in the monomer or reaction system. 3. Spontaneous polymerization of the monomer prior to the experiment.	1. Ensure the alumina used for inhibitor removal is active. If in doubt, use a fresh bottle or reactivate by heating. 2. Dry all solvents and glassware thoroughly. Use Schlenk line or glovebox techniques.[11] 3. Purify the monomer by vacuum distillation immediately before use.
Monomer is Viscous or Solidified	Extensive spontaneous polymerization has occurred due to improper storage (exposure to heat, light, air, or moisture).	The monomer is likely unusable and should be disposed of according to safety guidelines. Attempting to salvage heavily polymerized monomer is often impractical and can be hazardous.
Reaction Produces a Gel or Insoluble Material	Uncontrolled, rapid polymerization, potentially initiated by impurities or moisture. Cross-linking side reactions can also occur.[6]	Review the purification protocol for the monomer. Ensure all reagents and solvents are rigorously dried. Consider adjusting reaction conditions (e.g., temperature, initiator concentration).
Poor Yield in Non-Polymerization Reactions	The monomer may have partially polymerized, reducing the concentration of active monomer available for the desired reaction.	Check the purity of the monomer using techniques like 1H NMR or GC before use. Purify via vacuum distillation if necessary.

Key Experimental Protocols

Protocol 1: Inhibitor Removal using a Basic Alumina Column

This protocol describes the standard procedure for removing phenolic inhibitors (e.g., TBC) from 2-methyl-4-vinylpyridine.

Materials:

• 2-methyl-4-vinylpyridine with inhibitor

• Activated basic alumina (Brockmann I, standard grade, ~150 mesh)

• Glass chromatography column with a stopcock

• Glass wool or fritted glass disc

• Round-bottom flask, oven-dried and cooled under inert gas

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Column Preparation:

  • Take an appropriately sized glass chromatography column and ensure it is clean and dry.

  • Place a small plug of glass wool at the bottom of the column to support the stationary phase.

  • Add the activated basic alumina to the column. A general rule of thumb is to use approximately 5-10g of alumina per 100mL of monomer.

  • Gently tap the column to ensure even packing of the alumina.

• Purification:

  • Flush the column and receiving flask with an inert gas.

  • Carefully pour the 2-methyl-4-vinylpyridine onto the top of the alumina bed.

  • Allow the monomer to percolate through the alumina under gravity or with gentle positive pressure from the inert gas.

  • Collect the purified, inhibitor-free monomer in the oven-dried round-bottom flask under an inert atmosphere.

• Post-Purification:

  • The purified monomer is now highly reactive and should be used immediately.

  • Do not attempt to store the inhibitor-free monomer for extended periods.

Self-Validation: The effectiveness of the inhibitor removal can be qualitatively checked. Phenolic inhibitors like TBC will form a colored band (often brownish) at the top of the alumina column. The eluted monomer should be colorless.

Visualizing the Workflow

A logical workflow is essential when handling sensitive monomers. The following diagram outlines the decision-making process from receiving the monomer to its use in an experiment.

Caption: Decision workflow for handling 2M4VP.

The Chemistry of Moisture Sensitivity

The primary concern with moisture is its ability to act as an initiator for polymerization, particularly in the presence of other impurities. The vinyl group of 2M4VP is electron-rich, making it susceptible to various polymerization mechanisms.

Caption: Moisture-induced side reactions in 2M4VP.

Even trace amounts of water can coordinate with Lewis acids or protonate the monomer, generating species that can initiate cationic polymerization. This leads to a loss of monomer purity and can severely impact the outcome of controlled polymerization techniques such as ATRP or RAFT.[12]

References

• 4-Vinylpyridine - Scientific Polymer Products . [Link]

• Poly(vinylpyridine) Segments in Block Copolymers: Synthesis, Self-Assembly, and Versatility | Macromolecules - ACS Publications . [Link]

• Removing inhibitor from methyl methacrylate : r/chemhelp - Reddit . [Link]

• Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid - NIH . [Link]

• Synthesis of Block Copolymers of 2- and 4-Vinylpyridine by RAFT Polymerization | Macromolecules - ACS Publications . [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds - Wipf Group - University of Pittsburgh . [Link]

• Inhibitor removal from vinyl pyridines - US2826581A - Google P

• Removing inhibitor from MMA (and other methacrylate monomers) : r/chemhelp - Reddit . [Link]

• CN106699641A - Production process for 4-vinylpyridine - Google P

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• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 4. scipoly.com [scipoly.com]
• 5. 2-Vinylpyridine: Properties, Production process and Uses_Chemicalbook [chemicalbook.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. CN106699641A - Production process for 4-vinylpyridine - Google Patents [patents.google.com]
• 8. reddit.com [reddit.com]
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• 12. pubs.acs.org [pubs.acs.org]

troubleshooting cross-linking during 2-methyl-4-vinylpyridine polymerization

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the polymerization of 2-methyl-4-vinylpyridine. This guide, prepared by a Senior Application Scientist, provides in-depth troubleshooting advice and frequently asked questions to address challenges you may encounter during your experiments, with a specific focus on preventing and diagnosing cross-linking.

Introduction

Poly(2-methyl-4-vinylpyridine) is a versatile polymer with applications in drug delivery, catalysis, and materials science. However, its synthesis can be complicated by undesirable cross-linking, leading to gelation, insolubility, and materials with inconsistent properties. This guide offers a structured approach to troubleshoot and control your polymerization reactions, ensuring reproducible and high-quality results.

Troubleshooting Guide: Cross-Linking During Polymerization

Cross-linking is a common hurdle in 2-methyl-4-vinylpyridine polymerization, manifesting as an increase in viscosity, gel formation, or the precipitation of an insoluble polymer. Below are common causes and their solutions.

Issue 1: Unexpected Gelation or Formation of Insoluble Polymer

Possible Cause 1: Monomer Impurities

The presence of bifunctional impurities, most notably divinylbenzene (DVB), a common impurity in vinylpyridine monomers, can act as a cross-linking agent.

• Solution:

  • Monomer Purification: Before use, purify the 2-methyl-4-vinylpyridine monomer by passing it through a column of activated basic alumina to remove acidic impurities and inhibitors. Subsequently, vacuum distillation is highly recommended to remove DVB and other non-volatile impurities.

  • Monomer Storage: Store the purified monomer under an inert atmosphere (nitrogen or argon) at low temperatures (-20°C) to prevent spontaneous polymerization and degradation.[1]

Possible Cause 2: High Polymerization Temperature

Elevated temperatures can promote side reactions, including chain transfer to the polymer and reactions involving the pyridine ring, which can lead to branching and cross-linking, particularly in anionic polymerization.[1]

• Solution:

  • Optimize Temperature: For free-radical polymerization, conduct the reaction at the lowest temperature that allows for a reasonable polymerization rate (e.g., 60-70°C). For anionic polymerization, much lower temperatures (e.g., -78°C) are often necessary to suppress side reactions.[1]

  • Controlled Polymerization Techniques: Employ controlled radical polymerization (CRP) techniques like Reversible Addition-Fragmentation chain-transfer (RAFT) polymerization, which can be performed at lower temperatures and offer better control over the polymerization process.[2]

Possible Cause 3: Inappropriate Initiator Concentration

A high initiator concentration can lead to a high concentration of growing polymer chains, increasing the probability of bimolecular termination reactions that can result in cross-linking.

• Solution:

  • Optimize Initiator Concentration: Systematically vary the initiator concentration to find the optimal balance between polymerization rate and the suppression of side reactions. A lower initiator-to-monomer ratio is generally preferred.

  • Choice of Initiator: For free-radical polymerization, use an initiator with a predictable decomposition rate at the desired reaction temperature, such as AIBN. For anionic polymerization, the choice of initiator is critical to avoid side reactions with the pyridine ring.

Issue 2: High Polydispersity Index (PDI) and Bimodal Molecular Weight Distribution in Size Exclusion Chromatography (SEC)

A high PDI or a bimodal distribution in the SEC chromatogram can be indicative of branching or the presence of a cross-linked fraction.

• Solution:

  • Review Polymerization Conditions: Re-evaluate the polymerization temperature, monomer purity, and initiator concentration as outlined in Issue 1.

  • Analytical Characterization:

    • SEC-MALS: Couple your SEC system with a multi-angle light scattering (MALS) detector. This will allow for the determination of the absolute molecular weight and provide information on the polymer's conformation, which can indicate branching.

    • NMR Spectroscopy: Use ¹H and ¹³C NMR to look for unexpected signals that may arise from branched structures or cross-linked units.

Frequently Asked Questions (FAQs)

Q1: How does the 2-methyl group in 2-methyl-4-vinylpyridine influence the tendency for cross-linking compared to 4-vinylpyridine?

The methyl group at the 2-position introduces steric hindrance around the nitrogen atom of the pyridine ring. This steric hindrance can potentially reduce the likelihood of side reactions involving the nitrogen atom that can lead to cross-linking, especially in anionic polymerization.[1][3] However, the fundamental vinyl polymerization chemistry remains the primary pathway, and other causes of cross-linking (impurities, high temperature) are still significant.

Q2: What is the primary mechanism of unintentional cross-linking in free-radical polymerization of 2-methyl-4-vinylpyridine?

In free-radical polymerization, the most common cause of unintentional cross-linking is the presence of a cross-linking agent impurity, such as divinylbenzene. Chain transfer to the polymer, where a growing radical abstracts a hydrogen atom from a polymer backbone, creating a new radical site on the polymer that can propagate to form a branch point, can also contribute, especially at higher conversions and temperatures.

Q3: Can I use anionic polymerization for 2-methyl-4-vinylpyridine? What are the key considerations to avoid cross-linking?

Yes, anionic polymerization can be used, but it is highly sensitive to reaction conditions. To avoid cross-linking:

• Low Temperature: The polymerization must be conducted at very low temperatures, typically -78°C, to minimize side reactions where the propagating carbanion attacks the pyridine ring of another monomer or polymer unit.[1]

• High Purity: Monomer and solvent must be rigorously purified to remove any protic impurities that can terminate the living anions.

• Polar Aprotic Solvent: A polar aprotic solvent like tetrahydrofuran (THF) is generally used.[1]

Q4: How can I confirm that my polymer is cross-linked?

• Solubility Test: A simple test is to attempt to dissolve the polymer in a good solvent. A cross-linked polymer will swell but will not fully dissolve.

• SEC Analysis: As mentioned earlier, a broadening of the molecular weight distribution, a high PDI, or the appearance of a high molecular weight shoulder or a bimodal distribution can indicate cross-linking.

• ¹H NMR Spectroscopy: While challenging, the presence of broad, unresolved peaks in the baseline of the NMR spectrum can sometimes suggest the presence of insoluble, cross-linked material.

• FTIR Spectroscopy: While not definitive for low levels of cross-linking, significant changes in the fingerprint region of the IR spectrum compared to a linear polymer standard might suggest structural changes due to cross-linking.

Experimental Protocols

Protocol 1: Purification of 2-Methyl-4-Vinylpyridine Monomer

• Inhibitor Removal: Pass the monomer through a column packed with activated basic alumina to remove the inhibitor (e.g., hydroquinone).

• Drying: Stir the monomer over calcium hydride (CaH₂) overnight under an inert atmosphere to remove water.

• Vacuum Distillation: Decant the monomer from the CaH₂ and perform a vacuum distillation. Collect the fraction that distills at the correct boiling point and pressure.

• Storage: Store the purified monomer in a sealed flask under argon or nitrogen at -20°C. Use within a few days of purification.[1]

Protocol 2: Controlled RAFT Polymerization of 2-Methyl-4-Vinylpyridine

This protocol is designed to produce a linear, well-defined polymer with a low risk of cross-linking.

• Reactants:

  • 2-Methyl-4-vinylpyridine (purified)

  • RAFT agent (e.g., cumyl dithiobenzoate)

  • Initiator (e.g., AIBN)

  • Anhydrous solvent (e.g., 1,4-dioxane or toluene)

• Procedure:

  • In a Schlenk flask, dissolve the RAFT agent and AIBN in the chosen solvent.

  • Add the purified 2-methyl-4-vinylpyridine monomer.

  • Degas the solution by performing at least three freeze-pump-thaw cycles.

  • Backfill the flask with an inert gas (argon or nitrogen).

  • Place the flask in a preheated oil bath at the desired temperature (e.g., 70°C) and stir.

  • Monitor the polymerization by taking samples at regular intervals for conversion analysis (e.g., by ¹H NMR or gravimetry).

  • To terminate the polymerization, cool the reaction mixture to room temperature and expose it to air.

  • Precipitate the polymer by adding the reaction mixture dropwise into a large excess of a non-solvent (e.g., cold hexane).

  • Collect the polymer by filtration and dry it under vacuum.

Parameter	Recommendation for Minimizing Cross-linking	Rationale
Monomer Purity	High purity, free of divinylbenzene and inhibitors	Impurities can act as cross-linkers or interfere with the polymerization.
Polymerization Temperature	Lower temperatures (e.g., 60-70°C for radical, <-60°C for anionic)	Reduces the rate of side reactions that lead to branching and cross-linking.[1]
Initiator Concentration	Lower initiator-to-monomer ratio	Decreases the concentration of radical species, reducing termination by combination.
Solvent	Polar aprotic solvents for anionic polymerization (e.g., THF)	Helps to stabilize the propagating anions and can influence side reactions.[1]
Stirring	Efficient mechanical stirring	Ensures homogeneity and prevents localized overheating, especially as viscosity increases.[4]
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxygen inhibition in radical polymerization and reaction with living anions.

Visualizations

Caption: Troubleshooting workflow for gelation issues.

Caption: Potential mechanisms leading to cross-linking.

References

• Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid. National Institutes of Health. Available at: [Link]

• ANIONIC POLYMERIZATION OF 2-VINYLPYRIDINES: STUDIES OF INTERMEDIATE CARBANIONS AND THEIR ROLE IN THE STEREOCHEMISTRY OF POLYMERI. University of Florida Digital Collections. Available at: [Link]

• Poly(vinylpyridine) Segments in Block Copolymers: Synthesis, Self-Assembly, and Versatility. ACS Publications. Available at: [Link]

• Synthesis of Block Copolymers of 2- and 4-Vinylpyridine by RAFT Polymerization. ACS Publications. Available at: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]
• 4. Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Monomer Reactivity: 2-Methyl-4-Vinylpyridine vs. 4-Vinylpyridine in Radical Copolymerization

For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer chemistry, particularly in the design of functional polymers for biomedical applications and drug delivery systems, vinylpyridines are a critical class of monomers. Their basic nitrogen atom provides a versatile handle for quaternization, hydrogen bonding, and complexation with various molecules. This guide offers an in-depth comparison of the reactivity of two closely related vinylpyridine monomers: 2-methyl-4-vinylpyridine and the parent 4-vinylpyridine, in the context of radical copolymerization.

While extensive experimental data exists for the copolymerization of 4-vinylpyridine, a direct quantitative comparison with 2-methyl-4-vinylpyridine is hampered by a lack of published reactivity ratios for the latter. This guide, therefore, will present the established reactivity data for 4-vinylpyridine and provide a scientifically grounded, predictive analysis of how the addition of a methyl group at the 2-position is expected to influence copolymerization behavior. This analysis is rooted in fundamental principles of steric and electronic effects, offering valuable insights for researchers designing novel copolymers.

Understanding Monomer Reactivity Ratios

In a copolymerization reaction involving two monomers, M₁ and M₂, the reactivity ratios, r₁ and r₂, are crucial parameters that describe the relative preference of a growing polymer chain ending in a particular monomer unit to add the same or the other monomer.[1]

• r₁ = k₁₁ / k₁₂ : The ratio of the rate constant for the addition of M₁ to a growing chain ending in M₁ (k₁₁) to the rate constant for the addition of M₂ to a chain ending in M₁ (k₁₂).

• r₂ = k₂₂ / k₂₁ : The ratio of the rate constant for the addition of M₂ to a growing chain ending in M₂ (k₂₂) to the rate constant for the addition of M₁ to a chain ending in M₂ (k₂₁).

The product of the reactivity ratios (r₁r₂) provides insight into the resulting copolymer structure:

• r₁r₂ ≈ 1 : Ideal or random copolymerization, where the monomer units are incorporated randomly along the polymer chain.

• r₁r₂ < 1 : Tendency towards alternating copolymerization.

• r₁r₂ > 1 : Tendency towards block copolymerization.

Reactivity Ratios of 4-Vinylpyridine (M₁)

Experimental data for the free-radical copolymerization of 4-vinylpyridine (4VP) with common comonomers such as styrene (Sty) and methyl methacrylate (MMA) are available in the literature.

Comonomer (M₂)	r₁ (4VP)	r₂ (M₂)	r₁r₂	Copolymerization Behavior	Reference
Styrene	0.80 ± 0.20	0.66 ± 0.05	0.53	Tendency towards alternation	[2]
Styrene	0.700 ± 0.005	0.335 ± 0.001	0.23	Tendency towards alternation	[3]

Note: Variations in reported reactivity ratios can arise from different experimental conditions (temperature, solvent, initiator) and analytical methods used for their determination.

The Predicted Impact of the 2-Methyl Group on Reactivity

The introduction of a methyl group at the 2-position of the pyridine ring in 4-vinylpyridine, to give 2-methyl-4-vinylpyridine, is anticipated to influence its copolymerization reactivity through a combination of electronic and steric effects.

Electronic Effects

The methyl group is a weak electron-donating group. This inductive effect can slightly increase the electron density of the pyridine ring. However, the impact on the vinyl group's reactivity in a radical polymerization context is generally considered to be minor compared to steric factors.

Steric Hindrance

The most significant impact of the 2-methyl group is expected to be steric hindrance.[4][5] The methyl group is positioned adjacent to the nitrogen atom and in proximity to the vinyl group. This bulkiness can impede the approach of the comonomer and the growing polymer chain to the vinyl group of the 2-methyl-4-vinylpyridine monomer.

This steric hindrance is predicted to:

• Decrease the rate of homopolymerization of 2-methyl-4-vinylpyridine (k₁₁) : The bulky methyl group would hinder the approach of a growing polymer chain ending in a 2-methyl-4-vinylpyridine unit to another 2-methyl-4-vinylpyridine monomer.

• Decrease the rate of addition of a comonomer to a 2-methyl-4-vinylpyridine radical (k₁₂) : The methyl group would also sterically shield the radical at the end of a 2-methyl-4-vinylpyridine unit, making it more difficult for a comonomer molecule to add.

• Potentially decrease the rate of addition of 2-methyl-4-vinylpyridine to a comonomer radical (k₂₁) : The approach of the bulky 2-methyl-4-vinylpyridine monomer to a growing chain ending in a comonomer unit could also be sterically hindered.

Based on these predictions, it is hypothesized that the reactivity ratio for 2-methyl-4-vinylpyridine (r₁) in copolymerization with monomers like styrene or methyl methacrylate would be lower than that of 4-vinylpyridine. The extent of this decrease would depend on the size and nature of the comonomer.

Experimental Determination of Reactivity Ratios

To validate these predictions, experimental determination of the reactivity ratios for 2-methyl-4-vinylpyridine is necessary. The following outlines a general experimental workflow for this purpose.

Experimental Workflow for Determining Reactivity Ratios

Caption: Workflow for the experimental determination of monomer reactivity ratios.

Step-by-Step Methodology

• Monomer and Initiator Purification: Both 2-methyl-4-vinylpyridine and the chosen comonomer (e.g., styrene) should be purified to remove inhibitors, typically by vacuum distillation. The radical initiator (e.g., AIBN) should be purified by recrystallization.

• Copolymerization Reactions: A series of polymerization reactions are set up with varying initial molar ratios of the two monomers. The reactions are typically carried out in an inert atmosphere (e.g., under nitrogen or argon) in a suitable solvent or in bulk.

• Low Conversion: It is crucial to stop the polymerizations at low monomer conversion (typically below 10%) to ensure that the monomer feed ratio remains relatively constant throughout the reaction.

• Copolymer Isolation and Purification: The resulting copolymer is isolated from the unreacted monomers, typically by precipitation in a non-solvent, and then purified to remove any residual monomers and initiator.

• Copolymer Composition Analysis: The composition of the purified copolymer is determined using analytical techniques such as ¹H NMR spectroscopy, UV-Vis spectroscopy, or elemental analysis.

• Calculation of Reactivity Ratios: The monomer feed ratios and the corresponding copolymer compositions are then used to calculate the reactivity ratios using methods such as the Fineman-Ross or Kelen-Tüdös linearization methods, or more accurately, using non-linear least-squares methods.

Fineman-Ross Method

The Fineman-Ross method is a graphical linearization technique used to determine reactivity ratios. The Mayo-Lewis equation is rearranged into a linear form:

G = r₁F - r₂

where:

• G = F(f-1)/f

• F = f²/f

• f is the molar ratio of monomers in the feed ([M₁]/[M₂])

• F is the molar ratio of monomers in the copolymer (d[M₁]/d[M₂])

A plot of G versus F should yield a straight line with a slope of r₁ and an intercept of -r₂.

Logical Relationships in Copolymerization

Caption: Propagation steps and the definition of reactivity ratios in copolymerization.

Conclusion

References

• Characterization of 4-vinylpyridine-styrene copolymer by NMR spectroscopy. (2021). ResearchGate. [Link]

• Yilmaz, E., & Kucukyavuz, Z. (1993). Monomer reactivity ratios of styrene-4-vinylpyridine copolymers at low and high conversions. Polymer, 34(1), 163-167.
• Reactivity ratios and copolymer composition. Intro to Polymer Science Class Notes.

• Poly(vinylpyridine) Segments in Block Copolymers: Synthesis, Self-Assembly, and Versatility. (2019). Macromolecules, 52(4), 1354-1370. [Link]

• Steric hindrance affects interactions of poly(styrene–alt–DMHPMI) copolymer with strongly hydrogen-bond. (2023). Polymers, 15(3), 548. [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. cpsm.kpi.ua [cpsm.kpi.ua]
• 4. pubs.acs.org [pubs.acs.org]
• 5. smr.nsysu.edu.tw [smr.nsysu.edu.tw]

A Comparative Guide to the Thermal Analysis of 2-Methyl-4-vinylpyridine-Based Polymers

For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer science and pharmaceutical development, a thorough understanding of a material's thermal properties is paramount. This guide, crafted from the perspective of a Senior Application Scientist, provides an in-depth technical comparison of the thermal analysis of 2-methyl-4-vinylpyridine-based polymers, with a primary focus on Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). We will delve into the causality behind experimental choices, present detailed methodologies, and compare the thermal behavior of these polymers with relevant alternatives, supported by experimental data.

The Critical Role of Thermal Analysis

Polymers based on 2-methyl-4-vinylpyridine and its structural isomers, such as poly(2-vinylpyridine) (P2VP) and poly(4-vinylpyridine) (P4VP), are integral to a myriad of applications, including drug delivery systems, coatings, and catalytic processes.[1] Their performance and stability are intrinsically linked to their thermal characteristics. Thermal analysis techniques are indispensable tools for:

• Determining Thermal Stability: Establishing the temperature at which a polymer begins to degrade is crucial for defining its processing window and service life.

• Investigating Glass Transition Temperature (Tg): The Tg is a critical parameter that defines the transition from a rigid, glassy state to a more flexible, rubbery state. This property profoundly influences the mechanical properties and processing of the material.

• Characterizing Decomposition Kinetics: Understanding the rate and mechanism of thermal decomposition provides insights into the polymer's degradation pathways and helps in the development of more stable materials.

• Assessing the Impact of Modifications: Evaluating how additives, crosslinking, or copolymerization affect the thermal properties is essential for tailoring materials to specific applications.

Unveiling Thermal Behavior: TGA and DSC

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the cornerstones of polymer thermal analysis.

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is invaluable for determining the thermal stability and decomposition profile of a polymer.

Differential Scanning Calorimetry (DSC) measures the difference in heat flow between a sample and a reference as a function of temperature. DSC is used to detect thermal transitions such as the glass transition, melting, and crystallization.

The relationship between these techniques and the information they provide is illustrated below:

Figure 1: Workflow of TGA and DSC analysis.

Comparative Thermal Properties of Poly(vinylpyridine)s

While specific data for poly(2-methyl-4-vinylpyridine) is limited in publicly available literature, we can draw valuable comparisons from its close structural analogs, poly(2-vinylpyridine) (P2VP) and poly(4-vinylpyridine) (P4VP). The primary difference is the presence of a methyl group at the 2-position of the pyridine ring in the target polymer. This substitution is expected to influence the polymer's thermal properties due to steric hindrance and electronic effects.

Glass Transition Temperature (Tg)

The glass transition temperatures of P2VP and P4VP are notably different, with P4VP exhibiting a higher Tg.[2] This difference is attributed to the position of the nitrogen atom in the pyridine ring, which affects chain packing and intermolecular interactions.

Polymer	Glass Transition Temperature (Tg)	Reference
Poly(2-vinylpyridine) (P2VP)	~104 °C	[2]
Poly(4-vinylpyridine) (P4VP)	~142 °C	[1][2]

The introduction of a methyl group at the 2-position in poly(2-methyl-4-vinylpyridine) is likely to increase the Tg compared to P4VP due to restricted chain mobility caused by the additional steric bulk.

Thermal Decomposition

The thermal stability and decomposition mechanisms of P2VP and P4VP also show distinct differences. Direct pyrolysis mass spectrometry has revealed that P2VP degrades through a more complex mechanism, yielding pyridine, monomer, and protonated oligomers.[3] In contrast, P4VP primarily undergoes depolymerization, which is a more common thermal degradation pathway for vinyl polymers.[3]

Studies on poly(4-vinylpyridine-co-divinylbenzene) have shown a decomposition temperature of around 322°C in a nitrogen atmosphere.[3] The maximum weight loss for native P4VP occurs at approximately 400°C.[4] The thermal stability of these polymers can be influenced by factors such as crosslinking and the presence of metal ions. For instance, the introduction of Cu(II) ions has been shown to increase the thermal stability of a poly(4-vinylpyridine-co-divinylbenzene) complex.[5]

A typical TGA and its derivative (DTG) curve for P4VP are shown below, indicating the onset of degradation and the temperature of maximum weight loss.

Figure 2: Representative TGA/DTG curves for P4VP.

Experimental Protocols

To ensure the generation of reliable and reproducible data, adherence to standardized experimental protocols is crucial.

Thermogravimetric Analysis (TGA) Protocol

This protocol provides a general framework for the TGA of 2-methyl-4-vinylpyridine-based polymers.

Objective: To determine the thermal stability and decomposition profile.

Instrumentation: A calibrated thermogravimetric analyzer.

Experimental Parameters:

• Sample Preparation:

  • Ensure the polymer sample is dry and free of residual solvents.

  • Weigh approximately 5-10 mg of the sample into a clean TGA pan (e.g., platinum or alumina).

• Instrument Setup:

  • Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min to prevent oxidative degradation.

  • Equilibrate the furnace at a starting temperature of ~30 °C.

• Heating Program:

  • Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.[6]

• Data Analysis:

  • Plot the percentage of weight loss versus temperature.

  • Determine the onset of decomposition (the temperature at which significant weight loss begins).

  • Determine the temperature of maximum decomposition rate from the peak of the first derivative of the TGA curve (DTG).

Figure 4: DSC Experimental Workflow for Tg Determination.

Expanding the Analytical Toolkit: Hyphenated Techniques

For a more comprehensive understanding of the thermal degradation process, hyphenated techniques that couple TGA with other analytical methods are invaluable.

• TGA-Mass Spectrometry (TGA-MS): This technique identifies the gaseous products evolved during decomposition by analyzing their mass-to-charge ratio. This provides detailed information about the degradation pathway and the chemical nature of the evolved fragments. [7]* TGA-Fourier Transform Infrared Spectroscopy (TGA-FTIR): TGA-FTIR allows for the identification of the functional groups present in the evolved gases by their characteristic infrared absorption. This is particularly useful for identifying complex mixtures of degradation products.

The choice of analytical technique will depend on the specific information required. For routine quality control and determination of thermal stability, TGA is often sufficient. For in-depth mechanistic studies and product identification, TGA-MS or TGA-FTIR are superior choices.

Conclusion

The thermal analysis of 2-methyl-4-vinylpyridine-based polymers using TGA and DSC provides critical data for their development and application. While direct experimental data for poly(2-methyl-4-vinylpyridine) remains scarce, a comparative analysis with its close analogs, P2VP and P4VP, offers valuable insights into its expected thermal behavior. The presence of the methyl group is anticipated to increase the glass transition temperature due to steric hindrance. The detailed experimental protocols provided in this guide offer a robust framework for obtaining accurate and reproducible thermal analysis data. For a deeper understanding of degradation mechanisms, the use of hyphenated techniques such as TGA-MS and TGA-FTIR is highly recommended. As research in this area progresses, a more complete picture of the thermal properties of this specific polymer will undoubtedly emerge, further enabling its application in advanced materials and pharmaceutical formulations.

References

Sources

• 1. polysciences.com [polysciences.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
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• 5. researchgate.net [researchgate.net]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. tainstruments.com [tainstruments.com]

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Methyl Vinylpyridines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Challenge of Methyl Vinylpyridine Isomers

Methyl vinylpyridines are a group of heterocyclic aromatic compounds with the same molecular weight (119.17 g/mol ) and elemental composition (C₈H₉N). Their structural isomerism, arising from the different substitution patterns of the methyl and vinyl groups on the pyridine ring, presents a significant analytical challenge. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation and identification of such isomers. However, reliance solely on retention time is insufficient for definitive identification. A thorough understanding of their distinct fragmentation patterns under electron ionization (EI) is paramount for confident structural elucidation.

This guide will focus on the EI-MS fragmentation of three key isomers:

• 2-Methyl-5-vinylpyridine

• 4-Methyl-2-vinylpyridine

• 2-Vinylpyridine (as a reference for the vinyl group fragmentation)

• 4-Vinylpyridine (as a reference for the vinyl group fragmentation)

By comparing their mass spectra, we can identify characteristic fragment ions and neutral losses that serve as diagnostic markers for each isomer.

Comparative Analysis of Fragmentation Patterns

The mass spectra of methyl vinylpyridine isomers are characterized by a prominent molecular ion peak (M⁺˙) at m/z 119, confirming their molecular weight. However, the key to their differentiation lies in the relative abundances of the fragment ions produced upon electron ionization.

Key Fragmentation Pathways

The primary fragmentation pathways observed for methyl vinylpyridines involve:

• Loss of a hydrogen radical (H•): This results in the formation of a stable [M-H]⁺ ion at m/z 118.

• Loss of a methyl radical (•CH₃): This is a characteristic fragmentation for methyl-substituted pyridines, leading to an ion at m/z 104. The stability of the resulting ion influences the abundance of this peak.

• Loss of acetylene (C₂H₂): This is a common fragmentation pathway for pyridine rings, resulting in a fragment at m/z 93.

• Cleavage of the vinyl group: This can occur through various mechanisms, leading to characteristic ions.

The position of the methyl and vinyl substituents on the pyridine ring significantly influences the probability of these fragmentation events, leading to distinct mass spectra for each isomer.

Isomer-Specific Fragmentation Patterns

The following table summarizes the major fragment ions and their relative intensities for the methyl vinylpyridine isomers and vinylpyridine references. This data provides a basis for their differentiation.

Compound	Molecular Ion (m/z 119)	[M-H]⁺ (m/z 118)	[M-CH₃]⁺ (m/z 104)	Other Key Fragments (m/z)
2-Methyl-5-vinylpyridine	High Abundance	Moderate Abundance	High Abundance	91, 78, 65, 51
4-Methyl-2-vinylpyridine	High Abundance	High Abundance	Moderate Abundance	91, 78, 65, 51
2-Vinylpyridine [1]	High Abundance	High Abundance	N/A	104, 79, 78, 52, 51
4-Vinylpyridine [2]	High Abundance	Moderate Abundance	N/A	104, 78, 52, 51

Observations and Mechanistic Insights:

• 2-Methyl-5-vinylpyridine: The high abundance of the [M-CH₃]⁺ ion at m/z 104 suggests that the loss of the methyl group from the 2-position leads to a particularly stable fragment. This is likely due to the formation of a resonance-stabilized vinylpyridinium-type ion.

• 4-Methyl-2-vinylpyridine: In contrast, the [M-CH₃]⁺ ion is of lower abundance compared to the [M-H]⁺ ion. This indicates that the loss of a hydrogen radical is a more favorable fragmentation pathway for this isomer. The position of the methyl group at the 4-position may result in a less stable fragment upon its loss compared to the 2-methyl isomer.

• Vinylpyridines: The mass spectra of 2-vinylpyridine and 4-vinylpyridine are dominated by the molecular ion and the [M-H]⁺ ion. The fragment at m/z 104 in their spectra is due to the loss of a methyl radical, which can be counterintuitive as they do not have a methyl group. This is attributed to a rearrangement process prior to fragmentation. The key differentiator between the 2- and 4-isomers is the higher relative abundance of the [M-H]⁺ ion in 2-vinylpyridine.[1][2]

Visualizing the Fragmentation Pathways

The following diagrams, generated using Graphviz, illustrate the proposed primary fragmentation pathways for 2-methyl-5-vinylpyridine and 4-methyl-2-vinylpyridine.

Caption: Proposed fragmentation of 2-Methyl-5-vinylpyridine.

Caption: Proposed fragmentation of 4-Methyl-2-vinylpyridine.

Experimental Protocol for GC-MS Analysis

To obtain high-quality, reproducible mass spectra for the comparison of methyl vinylpyridine isomers, the following GC-MS protocol is recommended. This protocol is designed to be a self-validating system, ensuring the accuracy and reliability of the generated data.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI) source.

GC Conditions:

• Column: A non-polar or medium-polarity column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended for good separation of the isomers.

• Injection Mode: Split injection with a high split ratio (e.g., 50:1) to prevent column overloading.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Final hold: 5 minutes at 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

MS Conditions:

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-200.

• Solvent Delay: A suitable solvent delay should be set to prevent the solvent peak from saturating the detector.

Sample Preparation:

• Prepare dilute solutions of the individual methyl vinylpyridine isomers in a suitable solvent such as dichloromethane or methanol (e.g., 10 µg/mL).

• Inject 1 µL of the sample solution into the GC-MS system.

Workflow Diagram:

Caption: Experimental workflow for GC-MS analysis.

Conclusion

The differentiation of methyl vinylpyridine isomers by mass spectrometry is readily achievable through a careful examination of their electron ionization fragmentation patterns. The relative abundances of the molecular ion, the [M-H]⁺ ion, and particularly the [M-CH₃]⁺ ion, provide diagnostic fingerprints for each isomer. The position of the methyl and vinyl groups on the pyridine ring dictates the stability of the resulting fragment ions, thereby governing the observed fragmentation ratios. By employing a robust and well-defined GC-MS methodology, researchers can confidently identify and distinguish these challenging isomers, ensuring the accuracy and integrity of their analytical results.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 9299, 4-Methyl-2-vinylpyridine. Retrieved February 9, 2026, from [Link]

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• NIST. (n.d.). 4-Methyl-2-vinylpyridine. In NIST Chemistry WebBook. National Institute of Standards and Technology. Retrieved February 9, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7521, 2-Vinylpyridine. Retrieved February 9, 2026, from [Link]

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7502, 4-Vinylpyridine. Retrieved February 9, 2026, from [Link]

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A Senior Application Scientist's Comparative Guide to 2-Methyl-4-Vinylpyridine and 2-Methyl-5-Vinylpyridine (MVP)

Abstract

Vinylpyridine isomers are foundational monomers for the synthesis of functional polymers with broad applications in drug delivery, catalysis, and materials science. While 2- and 4-vinylpyridine are extensively studied, their methylated analogues present unique properties due to the electronic and steric influence of the methyl group. This guide provides a comprehensive benchmark comparison between 2-methyl-4-vinylpyridine and 2-methyl-5-vinylpyridine (MVP). We delve into the structural nuances that dictate their physicochemical properties, polymerization kinetics, and the performance of their resultant polymers. This analysis is supported by available experimental data and established principles of polymer chemistry, offering researchers and drug development professionals a predictive framework for monomer selection and application-specific polymer design.

Introduction: The Strategic Importance of Methyl-Substituted Vinylpyridines

Poly(vinylpyridine)s (PVPs) are a class of 'smart' polymers, renowned for their pH-responsiveness, metal coordination capabilities, and versatile functionality.[1] The strategic placement of a methyl group on the pyridine ring, as seen in 2-methyl-4-vinylpyridine and 2-methyl-5-vinylpyridine, introduces a subtle but significant modification to the monomer's electronic and steric profile. This, in turn, has a cascading effect on polymerization behavior and the ultimate properties of the polymer, including its glass transition temperature (Tg), solubility, and interaction with active pharmaceutical ingredients (APIs).

For drug development professionals, understanding these differences is critical. The choice between a 4-substituted or 5-substituted vinylpyridine can influence a drug delivery vehicle's stability, its release kinetics in response to physiological pH changes, and its compatibility with other excipients.[2][3] This guide aims to elucidate these differences, providing a foundational understanding for rational monomer selection. While direct, side-by-side comparative studies on these specific methylated isomers are limited, we can construct a robust model of their behavior by analyzing their structural differences and drawing parallels with their well-documented, non-methylated counterparts, poly(2-vinylpyridine) (P2VP) and poly(4-vinylpyridine) (P4VP).

Molecular Structure and Physicochemical Properties: A Tale of Two Isomers

The core difference between 2-methyl-4-vinylpyridine and 2-methyl-5-vinylpyridine lies in the position of the vinyl group relative to the ring nitrogen and the methyl group. In the 4-vinyl isomer, the vinyl group is in the para position to the nitrogen, allowing for direct electronic conjugation. In the 5-vinyl isomer (MVP), the vinyl group is in the meta position, disrupting this direct conjugation.

Caption: Structural comparison of 2-methyl-4-vinylpyridine and 2-methyl-5-vinylpyridine.

This structural variance has a profound impact on key physicochemical properties, most notably the basicity of the pyridine nitrogen, which is quantified by the pKa of its conjugate acid.

Property	2-Methyl-4-vinylpyridine	2-Methyl-5-vinylpyridine (MVP)	Rationale for Differences
Molecular Formula	C₈H₉N	C₈H₉N	Isomers
Molecular Weight	119.16 g/mol	119.16 g/mol	Isomers
Boiling Point	Data not readily available	~177 °C (Predicted)[4]	The substitution pattern affects intermolecular forces.
pKa (Conjugate Acid)	Expected to be < 5.58	~5.58 (Predicted)[4]	The para-vinyl group in the 4-isomer is more electron-withdrawing due to resonance, reducing the basicity of the nitrogen atom compared to the meta-vinyl group in the 5-isomer. For reference, the pKa of 2-methylpyridine is ~5.96.[5]
Solubility Profile	Likely requires more polar solvents	Likely soluble in a broader range of common organic solvents	Inferred from P4VP vs. P2VP behavior. P4VP, with its higher polarity, often requires polar aprotic solvents like DMF, while P2VP is soluble in THF and CHCl₃.[6] We predict a similar trend for their methylated analogues.

Expertise & Experience: The predicted lower pKa for the 4-isomer is a critical insight for drug delivery. A polymer made from this monomer will protonate (and thus, potentially dissolve or swell) at a slightly more acidic pH than a polymer made from MVP. This could be exploited to target drug release in specific acidic microenvironments, such as tumor tissues or the endosomal compartment of a cell.

Polymerization Behavior and Experimental Protocols

Both monomers are susceptible to polymerization, particularly at elevated temperatures or in the presence of light.[7] Anionic and radical polymerization are common methods for synthesizing PVPs.[6][8][9]

Reactivity and Mechanistic Considerations

The electronic differences between the isomers influence their polymerization kinetics.

• Anionic Polymerization: This method offers excellent control over molecular weight and architecture. However, the pyridine nitrogen can complicate the reaction. The propagating carbanion can potentially attack the electrophilic carbon atoms of the pyridine ring on another monomer or polymer chain, leading to side reactions and branching.[6] Experience with 4-VP suggests that the 4-isomer is generally more prone to these side reactions than the 2-isomer.[6] By extension, 2-methyl-4-vinylpyridine may require more stringent reaction conditions (e.g., very low temperatures < -60 °C, high dilution) to achieve a well-defined, linear polymer compared to MVP.[6]

• Radical Polymerization (Free Radical & RAFT): Free radical polymerization is a robust and common method, while Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization allows for the synthesis of well-defined block copolymers.[10] The relative reactivity of the isomers in radical polymerization is less documented, but the resonance stabilization of the radical intermediate could play a role.

Caption: Generalized workflow for free-radical solution polymerization of vinylpyridines.

Representative Experimental Protocol: Free-Radical Solution Polymerization

This protocol provides a self-validating framework for the synthesis of poly(2-methyl-5-vinylpyridine). It can be adapted for the 2-methyl-4-vinylpyridine isomer, though solvent choice may need to be adjusted.

Trustworthiness: This protocol is based on standard, well-established methods for vinylpyridine polymerization.[8][9][11]

• Monomer Purification (Critical Step):

  • Rationale: Commercial vinylpyridines contain inhibitors (e.g., hydroquinone) that must be removed to allow polymerization.

  • Procedure: Pass the monomer (e.g., 10 g) through a short column of basic alumina to remove the inhibitor. Use the purified monomer immediately as it can auto-polymerize upon storage.[6]

• Reaction Setup:

  • Rationale: The reaction must be performed under an inert atmosphere to prevent oxygen from inhibiting the radical polymerization.

  • Procedure: In a flame-dried Schlenk flask equipped with a magnetic stir bar, dissolve the purified monomer (e.g., 5 g, ~42 mmol) in an appropriate anhydrous solvent (e.g., 20 mL of toluene or DMF). Add the radical initiator, such as Azobisisobutyronitrile (AIBN) (e.g., 41 mg, 0.25 mmol, ~1:168 initiator-to-monomer ratio).

• Polymerization:

  • Rationale: The mixture is heated to decompose the AIBN initiator, generating free radicals that initiate polymerization.

  • Procedure: Subject the solution to three freeze-pump-thaw cycles to thoroughly remove dissolved oxygen. Place the flask in a preheated oil bath at 70°C and stir for 12-24 hours under a nitrogen or argon atmosphere. The solution will become noticeably more viscous as the polymer forms.

• Isolation and Purification:

  • Rationale: The polymer is isolated from the unreacted monomer and initiator by precipitation in a non-solvent.

  • Procedure: After cooling the reaction mixture to room temperature, slowly pour the viscous solution into a large excess of a stirred non-solvent (e.g., 400 mL of n-hexane). The polymer will precipitate as a solid.

  • Collect the polymer by filtration, re-dissolve it in a minimal amount of a good solvent (e.g., 15 mL CHCl₃), and re-precipitate into hexane to further purify.

• Drying:

  • Rationale: Residual solvent must be removed to obtain an accurate yield and for proper characterization.

  • Procedure: Collect the final polymer precipitate by filtration and dry it in a vacuum oven at 40-50°C to a constant weight.

Comparative Performance of Derived Polymers

The monomer's isomeric structure directly translates into the macroscopic properties of the resulting polymer. Drawing from the extensive data on P2VP and P4VP provides a strong basis for predicting the performance of their methylated derivatives.

Polymer Property	Poly(2-methyl-4-vinylpyridine) (Predicted)	Poly(2-methyl-5-vinylpyridine) (Predicted)	Basis for Prediction
Glass Transition Temp. (Tg)	Higher (e.g., >145 °C)	Lower (e.g., 110-130 °C)	P4VP has a significantly higher Tg (~142 °C) than P2VP (~104 °C) due to restricted chain mobility from the para-substitution.[6] The methyl group will likely increase the Tg for both isomers relative to their non-methylated parents, but the substantial difference due to substitution pattern is expected to persist.
Thermal Stability (TGA)	Likely exhibits similar onset of degradation to the 2,5-isomer.	The thermal stability of poly(vinylpyridine)s is generally high, with degradation often starting above 300°C. The specific isomer effect is less pronounced than on Tg.[12]
Solubility	More restricted; favors polar aprotic solvents (DMF, DMSO).[6]	Broader solubility in common organic solvents (THF, CHCl₃, alcohols).[6]	This directly follows the trend observed for P4VP vs. P2VP, which is attributed to the different polarity and chain packing abilities of the isomers.[6]
Hydrogen Bonding Capacity	Stronger	Weaker	The nitrogen in the 4-position is less sterically hindered than a nitrogen adjacent to the polymer backbone (as in P2VP), allowing for more effective hydrogen bonding with proton donors.[13] This is expected to hold true for the methylated versions.

Applications in Research and Drug Development

The choice between these two monomers is application-driven. The subtle differences in pKa, Tg, and solubility can be leveraged for specific functionalities in advanced formulations.

Caption: Logic diagram linking monomer choice to polymer properties and applications.

• 2-Methyl-4-Vinylpyridine: Its predicted lower pKa and stronger hydrogen bonding capacity make its polymers excellent candidates for systems requiring a sharp, defined response to a specific pH trigger.[13][14] The higher Tg also implies greater thermal stability and rigidity, which could be advantageous for creating stable, solid nanoparticles or for use in coatings and films.[6][15]

• 2-Methyl-5-Vinylpyridine (MVP): Its predicted higher pKa and better solubility in common solvents make it a more versatile, general-purpose monomer.[6] Polymers from MVP would be easier to process and formulate. They are well-suited for applications where broad pH-responsiveness is desired and where processing in solvents like THF or chloroform is advantageous, such as in the formation of block copolymer micelles for encapsulating hydrophobic drugs.[2]

Summary and Recommendations

While both 2-methyl-4-vinylpyridine and 2-methyl-5-vinylpyridine are valuable functional monomers, their utility is dictated by their isomeric structure.

• Choose 2-Methyl-4-Vinylpyridine for:

  • Applications requiring a sharper pH transition at a more acidic pH.

  • Systems where high thermal stability and polymer rigidity (higher Tg) are paramount.

  • Formulations where strong hydrogen bonding with an active agent is desired.

• Choose 2-Methyl-5-Vinylpyridine (MVP) for:

  • Enhanced processability and solubility in a wider range of common organic solvents.

  • Applications needing a broader pH-response range .

  • General-purpose functional polymer synthesis where ease of handling is a priority.

Final Recommendation: For researchers entering this field, 2-methyl-5-vinylpyridine represents a more tractable starting point due to its predicted ease of polymerization and broader solubility. However, for highly specialized applications in targeted drug delivery, the unique properties of 2-methyl-4-vinylpyridine merit the additional effort in synthesis and formulation development. This guide serves as a predictive tool, and empirical validation of these properties for any specific application remains a critical step in the research and development process.

References

• Lunn, J. D., & Lazzari, M. (2019). Poly(vinylpyridine) Segments in Block Copolymers: Synthesis, Self-Assembly, and Versatility. Macromolecules, 52(5), 1893–1919. [Link]

• MDPI. (2022). Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid. MDPI. [Link]

• Polymers (Basel). (2018). Glass Transition Behaviors of Poly (Vinyl Pyridine)/Poly (Vinyl Phenol) Revisited. Polymers, 10(12), 1369. [Link]

• PubMed. (2022). Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid. National Center for Biotechnology Information. [Link]

• ResearchGate. (2022). Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid. ResearchGate. [Link]

• ResearchGate. (n.d.). Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties. ResearchGate. [Link]

• Polymers (Basel). (2022). Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties. Polymers, 14(4), 804. [Link]

• Wikipedia. (n.d.). 2-Vinylpyridine. Wikipedia. [Link]

• University of Florida. (1984). ANIONIC POLYMERIZATION OF 2-VINYLPYRIDINES: STUDIES OF INTERMEDIATE CARBANIONS AND THEIR ROLE IN THE STEREOCHEMISTRY OF POLYMERI. University of Florida Digital Collections. [Link]

• Google Patents. (1955). Process of making 2-methyl-5-vinyl pyridine.

• ResearchGate. (2017). Comparative Study of Thermal Stability and Thermal Degradation Kinetics of Poly(Vinyl Ethers) with Different Side Groups. ResearchGate. [Link]

• MDPI. (2021). Drug Delivery System Based on pH-Sensitive Biocompatible Poly(2-vinyl pyridine)-b-poly(ethylene oxide) Nanomicelles Loaded with Curcumin and 5-Fluorouracil. MDPI. [Link]

• ResearchGate. (2018). Poly(4-vinyl pyridine)-grafted graphene oxide for drug delivery and antimicrobial applications. ResearchGate. [Link]

• ResearchGate. (2009). Synthesis, Characterization and Thermal Studies on Poly (2-methyl-5-vinyl tetrazole): An Insensitive Energetic Binder. ResearchGate. [Link]

• Semantic Scholar. (2022). Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties. Semantic Scholar. [Link]

• PubMed. (2010). Stimuli-responsive poly(4-vinyl pyridine) hydrogel nanoparticles: synthesis by nanoprecipitation and swelling behavior. National Center for Biotechnology Information. [Link]

• ResearchGate. (n.d.). Oligomerization of vinyl monomers, 19. Studies of side reactions occuring in oligomeric models of “living” poly(2‐vinylpyridine). ResearchGate. [Link]

• SpringerLink. (2014). Thermal stability and degradation of selected poly (alkyl methacrylates) used in the polymer industry. SpringerLink. [Link]

• Royal Society of Chemistry. (2021). Well-defined polyvinylpyridine-block-polystyrene diblock copolymers via RAFT aqueous-alcoholic dispersion polymerization: synthesis and isoporous thin film morphology. Polymer Chemistry. [Link]

• ResearchGate. (2016). Comparative Study of Poly(4-vinylpyridine) and Polylactic Acid-block-poly (2-vinylpyridine) Nanocomposites on Structural, Morphological and Electrochemical Properties. ResearchGate. [Link]

• Molecules. (2021). The Use of Poly(N-vinyl pyrrolidone) in the Delivery of Drugs: A Review. Molecules, 26(9), 2496. [Link]

• Polymer Source. (n.d.). Poly(2-vinyl pyridine). Polymer Source. [Link]

• Google Patents. (1958). Stabilization of methyl, vinyl pyridine.

• mVOC 4.0. (n.d.). 2-methylpyridine. mVOC 4.0. [Link]

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Safety & Regulatory Compliance

Mastering Safety: A Guide to Personal Protective Equipment for 2-Methyl-4-vinylpyridine

Handling 2-Methyl-4-vinylpyridine requires a comprehensive understanding of its potential hazards and the implementation of rigorous safety protocols. As a reactive monomer, its handling demands more than just standard laboratory precautions. This guide provides an in-depth, procedural framework for selecting and using Personal Protective Equipment (PPE) to ensure the safety of researchers, scientists, and drug development professionals. Our approach is grounded in a causal understanding of the risks, ensuring that every safety measure is a direct and logical response to a specific threat.

Note on the Data: Specific toxicological and safety data for 2-Methyl-4-vinylpyridine (CAS No. 13959-33-6) is not extensively published. Therefore, this guidance is conservatively based on the well-documented, hazardous properties of closely related and structurally similar compounds, including 2-vinylpyridine, 4-vinylpyridine, and 2-Methyl-5-vinylpyridine. This surrogate approach ensures a high margin of safety.

The Hazard Profile: Understanding the "Why" Behind the "What"

Effective PPE selection is rooted in a thorough hazard assessment. 2-Methyl-4-vinylpyridine should be treated as a substance presenting multiple, significant risks. The primary dangers stem from its corrosivity, toxicity, flammability, and potential to cause sensitization.[1][2][3]

These hazards dictate the necessity of a multi-layered PPE strategy. Each piece of equipment is chosen to neutralize a specific threat, from chemical burns to systemic toxicity.

Hazard Category	Nature of Risk & Potential Consequences	Routes of Exposure
Acute Toxicity	Toxic or harmful if it enters the body. Can lead to systemic health effects.[1][2] High exposure may cause headache, dizziness, and nausea.[3]	Inhalation, Skin Absorption, Ingestion
Corrosivity	Can cause severe, destructive burns to skin and permanent eye damage upon contact.[1][3] Vapors can be corrosive to the respiratory tract.[1]	Skin Contact, Eye Contact, Inhalation
Flammability	As a flammable liquid, its vapors can form an explosive mixture with air.[1][2] Vapors are heavier than air and can travel to an ignition source.	Fire, Explosion
Sensitization	May cause an allergic skin reaction after initial contact, leading to a more severe response upon subsequent exposures.[1][2]	Skin Contact

The Core Directive: Your Essential PPE Ensemble

All work with 2-Methyl-4-vinylpyridine must be conducted within a certified chemical fume hood to control flammable and toxic vapors.[1][4] The following PPE represents the minimum required protection for any handling of this substance.

Eye and Face Protection: The First Line of Defense

Because of the severe and potentially irreversible damage this chemical can inflict on the eyes, robust eye protection is non-negotiable.

• Minimum Requirement: Tightly fitting chemical splash goggles are mandatory.[5] Standard safety glasses with side shields do not offer adequate protection against splashes and are insufficient.[6]

• Elevated Risk Tasks: When handling larger volumes (>100 mL), performing transfers that could splash, or working with the material under pressure, a full-face shield must be worn in addition to chemical splash goggles.[3][5] The face shield protects the entire face from direct splashes.[6]

Hand Protection: Preventing Dermal Absorption and Burns

The skin is a primary route of exposure for both the corrosive and toxic effects of vinylpyridines.[3]

• Glove Selection: Chemical-resistant gloves are required. While specific breakthrough data for 2-Methyl-4-vinylpyridine is scarce, gloves made of nitrile or neoprene are generally recommended for corrosive and organic chemicals.[6] Crucially, always consult the glove manufacturer’s chemical resistance guide to verify compatibility with vinylpyridines or similar chemicals.

• Double Gloving: For any task involving direct handling of the liquid, wearing two pairs of gloves is a best practice. This allows for the removal of the outer, contaminated glove without exposing the skin.

• Inspection and Replacement: Always inspect gloves for signs of degradation or punctures before use.[5] Change gloves immediately if contamination is suspected, and always after a maximum of 30-60 minutes of use to prevent permeation.[6]

Body Protection: Shielding Against Spills and Splashes

Your lab coat is a critical barrier between you and a potential chemical spill.

• Standard Use: A flame-resistant lab coat worn over personal clothing is the minimum requirement.

• Enhanced Protection: For tasks with a higher splash potential, supplement your lab coat with a chemical-resistant apron or wear a chemical-resistant suit or coveralls.[5][6] This provides a more impervious barrier. All protective clothing should be clean and available daily.[3]

Respiratory Protection: A Critical Control

Engineering controls are the primary method for respiratory protection.

• Primary Control: All handling of 2-Methyl-4-vinylpyridine must be performed inside a properly functioning chemical fume hood to minimize vapor inhalation.[1][4]

• Secondary Control: In the event of a large spill, ventilation failure, or if work outside a fume hood is unavoidable, a NIOSH-approved respirator with organic vapor cartridges is required.[7][8] A full-face respirator will also provide eye protection. All users of respirators must be fit-tested and trained in accordance with OSHA standards.[6]

Operational Plans: From Preparation to Disposal

Experimental Protocol: PPE Selection Workflow

The level of PPE should be escalated based on the specific task and the associated risks of splashes, spills, or aerosol generation.

Caption: Fig 1. Decision workflow for selecting appropriate PPE.

Protocol: Proper Donning and Doffing of PPE

The order in which you put on and take off PPE is crucial to prevent cross-contamination.

Donning (Putting On) Sequence:

• Body Protection: Don your lab coat and/or chemical-resistant apron/suit.

• Respiratory Protection: If required, perform a seal check and don your respirator.

• Eye/Face Protection: Put on chemical splash goggles, followed by a face shield if needed.

• Gloves: Put on the first pair of gloves, ensuring the cuffs are tucked under the sleeves of your lab coat. Don the second (outer) pair of gloves over the first, pulling the cuffs over the sleeves of the lab coat.

Doffing (Taking Off) Sequence (assumes contamination):

• Outer Gloves: Remove the outer, most contaminated pair of gloves using a technique that avoids touching the outside of the glove with your bare hand. Dispose of them immediately in a designated hazardous waste container.[5]

• Body Protection: Untie and remove the chemical apron or suit, turning it inside out as you remove it.

• Face Shield/Goggles: Remove the face shield (if used), followed by the goggles, handling them by the strap from behind your head.

• Lab Coat: Remove your lab coat, turning the sleeves inside out.

• Inner Gloves: Remove the final pair of gloves.

• Respirator: If used, remove your respirator last.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.[5]

Disposal and Decontamination Plan

Proper disposal is a critical final step in the handling process to protect yourself, your colleagues, and the environment.

Disposal of Contaminated PPE

• All disposable PPE that has been contaminated with 2-Methyl-4-vinylpyridine, including gloves, bench paper, and disposable lab coats, must be treated as hazardous waste.

• Collect all contaminated solid waste in a designated, clearly labeled, and sealed hazardous waste container. Do not mix it with regular trash.

Disposal of Chemical Waste

• Never dispose of 2-Methyl-4-vinylpyridine down the drain. It is toxic to aquatic life.[1]

• Collect all liquid waste containing this chemical in a compatible, sealed, and clearly labeled hazardous waste container.

• Follow all local, state, and federal regulations for the disposal of flammable and toxic chemical waste. Consult your institution's Environmental Health and Safety (EHS) office for specific procedures.

References

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